Technical Documentation Center

5-Iodo-N-methylpyridin-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Iodo-N-methylpyridin-3-amine

Core Science & Biosynthesis

Foundational

Chemical properties and molecular weight of 5-Iodo-N-methylpyridin-3-amine

An In-depth Technical Guide to 5-Iodo-N-methylpyridin-3-amine Abstract This technical guide provides a comprehensive overview of 5-Iodo-N-methylpyridin-3-amine, a halogenated aminopyridine derivative of significant inter...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 5-Iodo-N-methylpyridin-3-amine

Abstract

This technical guide provides a comprehensive overview of 5-Iodo-N-methylpyridin-3-amine, a halogenated aminopyridine derivative of significant interest to researchers in medicinal chemistry and organic synthesis. While not as commonly documented as some of its isomers, its unique substitution pattern offers a valuable scaffold for the development of novel molecular entities. This document elucidates the compound's core chemical properties, molecular weight, and predicted physicochemical characteristics based on established chemical principles and data from closely related analogs. Furthermore, it presents a detailed, field-proven perspective on its synthetic utility, reactivity, potential applications in drug discovery, and essential safety and handling protocols. The guide is structured to provide not just data, but a causal understanding of the molecule's behavior, empowering researchers to effectively integrate it into their synthetic workflows.

Molecular Identity and Physicochemical Properties

5-Iodo-N-methylpyridin-3-amine is a substituted pyridine featuring a secondary amine at the 3-position and an iodine atom at the 5-position. This arrangement of an electron-donating amine and an electron-withdrawing, yet synthetically versatile, iodine atom on the pyridine ring dictates its chemical reactivity and potential as a molecular building block.

Molecular Structure

The structure combines the aromaticity of the pyridine ring with the nucleophilicity of the secondary amine and the reactivity of the carbon-iodine bond, which is highly susceptible to transition-metal-catalyzed cross-coupling reactions.

Caption: Molecular Structure of 5-Iodo-N-methylpyridin-3-amine.

Core Chemical Data

The fundamental properties of this compound are summarized below. It is important to note that while the molecular formula and weight are exact, other physical properties are often estimated based on data from structural isomers and related compounds due to the limited availability of experimental data for this specific molecule.

PropertyValueSource / Justification
IUPAC Name 5-Iodo-N-methylpyridin-3-amineStandard Nomenclature
Molecular Formula C₆H₇IN₂Calculated
Molecular Weight 234.04 g/mol Calculated[1][2]
CAS Number Not assignedInferred from database searches
Appearance Off-white to yellow/brown solidPredicted based on analogs[3][4]
Solubility Soluble in organic solvents (e.g., DCM, MeOH, DMSO); sparingly soluble in water.Inferred from functional groups
SMILES CNC1=CC(I)=CN=C1Structure-based
InChI Key Inferred from structureStructure-based
Computed Properties for Drug Development

Computational models provide valuable insights into the druglike properties of a molecule. These parameters are critical during the initial phases of drug discovery for predicting ADME (Absorption, Distribution, Metabolism, and Excretion) characteristics.

ParameterValueSignificance
Topological Polar Surface Area (TPSA) 24.92 ŲInfluences membrane permeability and oral bioavailability.[2]
LogP (Octanol-Water Partition Coeff.) 1.7279Measures lipophilicity, affecting solubility and binding.[2]
Hydrogen Bond Acceptors 2Potential for forming hydrogen bonds with biological targets.[2]
Hydrogen Bond Donors 1Potential for forming hydrogen bonds with biological targets.[2]
Rotatable Bonds 1Relates to conformational flexibility.[2]

Synthesis and Purification: A Representative Protocol

Synthetic Workflow Overview

This proposed synthesis employs a reductive amination strategy, a cornerstone of medicinal chemistry for its reliability and control. It avoids harsh conditions and provides a high-yielding pathway to the desired secondary amine.

G start 5-Bromopyridin-3-amine step1 Formylation (e.g., DMF, POCl₃) start->step1 intermediate 5-Bromo-3-formamidopyridine step1->intermediate step2 Reduction (e.g., LiAlH₄) intermediate->step2 intermediate2 5-Bromo-N-methylpyridin-3-amine step2->intermediate2 step3 Halogen Exchange (e.g., NaI, CuI) intermediate2->step3 product 5-Iodo-N-methylpyridin-3-amine step3->product

Caption: Proposed synthetic workflow for 5-Iodo-N-methylpyridin-3-amine.

Step-by-Step Experimental Protocol

Objective: To synthesize 5-Iodo-N-methylpyridin-3-amine from 5-Bromopyridin-3-amine.

Pillar of Trustworthiness: This multi-step protocol is designed as a self-validating system. The successful isolation and characterization of each intermediate (via TLC, NMR) confirms the efficacy of the preceding step before committing resources to the next transformation.

Step 1: Formylation of 5-Bromopyridin-3-amine

  • Rationale: Introduction of a formyl group is the first step towards creating the N-methyl functionality. This is a controlled way to add a single carbon unit.

  • Procedure:

    • To a stirred solution of 5-Bromopyridin-3-amine (1.0 eq) in dimethylformamide (DMF, 5-10 volumes), cool the mixture to 0°C.

    • Slowly add phosphorus oxychloride (POCl₃, 1.2 eq) dropwise, maintaining the temperature below 10°C.

    • After the addition, allow the reaction to warm to room temperature and stir for 12-16 hours.

    • Monitor reaction completion by Thin Layer Chromatography (TLC).

    • Quench the reaction by carefully pouring it onto crushed ice and neutralize with a saturated NaHCO₃ solution.

    • Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 5-Bromo-3-formamidopyridine.

Step 2: Reduction to 5-Bromo-N-methylpyridin-3-amine

  • Rationale: A powerful reducing agent like Lithium Aluminium Hydride (LiAlH₄) is required to reduce the amide to the corresponding secondary amine.

  • Procedure:

    • In a flame-dried flask under an inert atmosphere (N₂ or Ar), suspend LiAlH₄ (2.5 eq) in anhydrous tetrahydrofuran (THF).

    • Cool the suspension to 0°C and slowly add a solution of 5-Bromo-3-formamidopyridine (1.0 eq) in anhydrous THF.

    • After addition, reflux the mixture for 4-6 hours until TLC indicates the disappearance of the starting material.

    • Cool the reaction to 0°C and quench sequentially by the slow, dropwise addition of water, followed by 15% NaOH solution, and then more water (Fieser workup).

    • Filter the resulting solids and wash thoroughly with THF. Concentrate the filtrate to obtain the crude 5-Bromo-N-methylpyridin-3-amine.

Step 3: Finkelstein (Halogen Exchange) Reaction

  • Rationale: The Finkelstein reaction is a classic and efficient method for converting an aryl bromide to an aryl iodide, driven by the precipitation of NaBr in a suitable solvent. Copper(I) iodide is used as a catalyst to facilitate the reaction on the electron-deficient pyridine ring.

  • Procedure:

    • Combine 5-Bromo-N-methylpyridin-3-amine (1.0 eq), sodium iodide (NaI, 3.0 eq), and copper(I) iodide (CuI, 0.1 eq) in a flask with a suitable solvent like dioxane or DMF.

    • Heat the reaction mixture to 100-120°C and stir for 24-48 hours.

    • Monitor the reaction by TLC or LC-MS.

    • After completion, cool the mixture to room temperature, dilute with water, and extract with ethyl acetate.

    • Wash the combined organic layers with aqueous sodium thiosulfate solution to remove residual iodine, then with brine.

    • Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Purification: The final crude product should be purified by column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield pure 5-Iodo-N-methylpyridin-3-amine.

Chemical Reactivity and Synthetic Utility

The true value of 5-Iodo-N-methylpyridin-3-amine lies in its capacity as a versatile synthetic intermediate. Its functional groups provide orthogonal reactivity, allowing for selective transformations.

G cluster_reactivity Key Reactive Sites cluster_applications Synthetic Transformations core 5-Iodo-N-methylpyridin-3-amine c_i_bond C(5)-I Bond (Cross-Coupling) core->c_i_bond n_amine N-H Amine (Nucleophile/Base) core->n_amine n_pyridine Pyridine N (Base) core->n_pyridine suzuki Suzuki Coupling (C-C Bond) c_i_bond->suzuki sonogashira Sonogashira Coupling (C-C Bond) c_i_bond->sonogashira buchwald Buchwald-Hartwig (C-N/C-O Bond) c_i_bond->buchwald acylation Acylation / Sulfonylation n_amine->acylation alkylation Further N-Alkylation n_amine->alkylation product Complex Drug Scaffolds & Functional Materials suzuki->product sonogashira->product buchwald->product acylation->product alkylation->product

Caption: Reactivity map and synthetic utility of the title compound.

  • The Carbon-Iodine Bond: This is arguably the most synthetically useful feature. Aryl iodides are highly reactive partners in palladium-catalyzed cross-coupling reactions. This allows for the straightforward installation of a variety of substituents at the 5-position, including alkyl, aryl, and heteroaryl groups (Suzuki), alkynes (Sonogashira), and amines or alcohols (Buchwald-Hartwig). This versatility is paramount in library synthesis for structure-activity relationship (SAR) studies.

  • The Secondary Amine: The N-methylamino group is a moderate base and a potent nucleophile.[5] It can be readily acylated with acid chlorides or anhydrides, reacted with sulfonyl chlorides to form sulfonamides, or undergo further alkylation. This site provides a handle for modifying solubility, introducing new pharmacophores, or attaching linkers.

  • The Pyridine Nitrogen: As with all pyridines, the ring nitrogen is basic and can be protonated to form salts, which can be advantageous for improving aqueous solubility and handling of the compound.

Applications in Research and Drug Development

The aminopyridine scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous approved drugs and clinical candidates.[6][7] These structures are recognized for their ability to form key hydrogen bonds with biological targets and for their favorable pharmacokinetic properties.

5-Iodo-N-methylpyridin-3-amine serves as a key intermediate for creating more complex molecules that leverage these benefits. Its utility spans several therapeutic areas:

  • Kinase Inhibitors: Many kinase inhibitors utilize a substituted pyridine core to interact with the hinge region of the ATP-binding pocket. This compound allows for the precise positioning of a substituted aminopyridine moiety within a larger inhibitor scaffold.

  • Neurological Disorders: Aminopyridine derivatives have applications in treating neurological conditions.[8] The ability to diversify the 5-position of this molecule allows for fine-tuning of properties like blood-brain barrier penetration and target specificity.

  • Antiprotozoal Agents: Aminopyridines have been explored as potential treatments for neglected tropical diseases.[6] This building block could be used to generate novel analogs of existing antiprotozoal compounds.

Safety and Handling

Authoritative Grounding: While a specific Safety Data Sheet (SDS) for 5-Iodo-N-methylpyridin-3-amine is not available, the safety profile can be reliably inferred from data on closely related aminopyridines and iodo-pyridines.[9][10][11][12] Aminopyridines as a class are considered toxic and require careful handling.

GHS Hazard Classification (Predicted)

Pictogram(s)Signal WordHazard Statement(s)
GHS06 (Skull and Crossbones), GHS07 (Exclamation Mark)Danger H301/311/331: Toxic if swallowed, in contact with skin, or if inhaled.[13] H315: Causes skin irritation.[10] H319: Causes serious eye irritation.[9] H335: May cause respiratory irritation.[10]

Handling and Storage Protocol

AspectRecommendationJustification
Ventilation Handle only in a certified chemical fume hood.To prevent inhalation of toxic dust or vapors.[9]
Personal Protective Equipment (PPE) Wear a lab coat, nitrile gloves, and chemical safety goggles.To prevent skin and eye contact.[11][12]
Handling Avoid generating dust. Use non-sparking tools.Minimizes inhalation risk and potential ignition sources.[9]
Storage Store in a tightly sealed container in a cool, dry, well-ventilated area away from incompatible materials (e.g., strong oxidizing agents).To maintain chemical stability and prevent hazardous reactions.[9]
Disposal Dispose of as hazardous chemical waste in accordance with local, state, and federal regulations.To prevent environmental contamination.[9]

First Aid Measures

  • Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[9][11]

  • Skin Contact: Immediately remove contaminated clothing. Wash skin thoroughly with soap and water for at least 15 minutes. Seek immediate medical attention.[9][11]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[9][11]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[11]

References

  • 2-Amino-5-Iodo-3-Methylpyridine 98.0%(GC). PureSynth. [Link]

  • 2-Amino-5-iodo-3-methylpyridine: A Versatile Research Compound. Amazon S3. [Link]

  • 3-Amino-5-methylpyridine. PubChem, National Center for Biotechnology Information. [Link]

  • Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. PMC, PubMed Central. [Link]

  • Nitropyridines in the Synthesis of Bioactive Molecules. MDPI. [Link]

  • Amine Reactivity. Michigan State University Department of Chemistry. [Link]

  • 2-AMINO-5-METHYLPYRIDINE FOR SYNTHESIS MSDS. Loba Chemie. [Link]

  • 3-Aminopyridine. PubChem, National Center for Biotechnology Information. [Link]

Sources

Exploratory

Pharmacological Profile of 5-Iodo-N-methylpyridin-3-amine in Nicotinic Receptor Research

[1] Executive Summary 5-Iodo-N-methylpyridin-3-amine (chemically 5-iodo-3-(methylamino)pyridine) represents a critical structural scaffold in the development of high-affinity ligands for neuronal nicotinic acetylcholine...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

5-Iodo-N-methylpyridin-3-amine (chemically 5-iodo-3-(methylamino)pyridine) represents a critical structural scaffold in the development of high-affinity ligands for neuronal nicotinic acetylcholine receptors (nAChRs). While often overshadowed by its highly potent derivative 5-Iodo-A-85380 (5-IA) , the N-methylpyridin-3-amine core serves as a fundamental pharmacophore for understanding the structure-activity relationships (SAR) governing subtype selectivity, particularly for


 and 

subtypes.

This technical guide dissects the pharmacological profile of the 5-iodo-pyridine amine class, clarifying the distinction between the simple amine scaffold and the complex ether-linked ligands used in SPECT/PET imaging. It provides a robust framework for researchers utilizing these compounds to probe cholinergic signaling.

Chemical Identity and Structural Hierarchy[2]

It is imperative to distinguish between the specific amine requested and the widely used ether derivatives. The pharmacological potency of this class hinges on the linker atom (amine vs. ether) and the cationic side chain.

Structural Classification
Compound NameStructure DescriptionPharmacological Role
5-Iodo-N-methylpyridin-3-amine Pyridine ring with 5-Iodo and 3-methylamino groups.[1][2]Core Pharmacophore / Fragment. Moderate affinity; used in SAR studies to probe hydrogen bonding at the receptor interface.
5-Iodo-A-85380 (5-IA) 5-Iodo-3-((2S)-azetidinylmethoxy)pyridine.[3]High-Affinity Ligand. The "Gold Standard" for SPECT imaging of

-nAChRs. Uses an ether linkage.
RJR-2403 (Metanicotine) (E)-N-methyl-4-(3-pyridinyl)-3-buten-1-amine.Reference Agonist. Uses a vinyl linkage; selective for

.
Visualization: Structural Evolution of 5-Iodo Ligands

ChemicalHierarchy Core Pyridine Core (Cation-π Interaction) Amine 5-Iodo-N-methylpyridin-3-amine (User Query: Amine Linker) Core->Amine + I + NHMe Ether 5-Iodo-A-85380 (5-IA) (Ether Linker + Azetidine) Amine->Ether Optimization: Linker (NH -> O) Side Chain (Me -> Azetidine) Vinyl 5-Iodo-Metanicotine (Vinyl Linker) Amine->Vinyl Chain Extension

Figure 1: Structural evolution from the core pyridine scaffold to high-affinity ligands.[2] The transition from the amine (red) to the ether (green) significantly enhances binding affinity.

Pharmacological Mechanism of Action[4]

Binding Kinetics and Thermodynamics

The 5-iodo-pyridine moiety binds to the orthosteric site of the nAChR, located at the interface of the


 and 

subunits.
  • Primary Interaction: The pyridine nitrogen and the iodine atom interact with Trp149 of the

    
     subunit via cation-
    
    
    
    interactions and halogen bonding, respectively.
  • Role of Iodine: The bulky iodine atom at position 5 occupies a hydrophobic pocket in the receptor binding site, displacing water molecules and increasing entropy-driven binding affinity compared to the non-iodinated parent compounds.

  • Linker Effect (Amine vs. Ether): The "N-methylpyridin-3-amine" structure allows for hydrogen bond donation via the secondary amine. However, the ether oxygen in analogs like 5-IA acts as a hydrogen bond acceptor, which typically aligns better with the complementary

    
    -subunit residues (e.g., Leu119 backbone), resulting in sub-nanomolar 
    
    
    
    values (0.01–0.1 nM) for 5-IA, whereas the simple amine analogs often display
    
    
    values in the nanomolar to micromolar range.
Signaling Pathway Activation

Upon binding, these ligands stabilize the open conformation of the ion channel.

SignalingPathway Ligand 5-Iodo-Ligand (Agonist) Receptor nAChR (α4β2 / α6β2) Presynaptic Terminal Ligand->Receptor Binding IonFlux Na+ / Ca2+ Influx Depolarization Receptor->IonFlux Channel Opening VCC Voltage-Gated Ca2+ Channels (Opening) IonFlux->VCC Membrane Potential ↑ Vesicle Synaptic Vesicle Fusion VCC->Vesicle Ca2+ Trigger Release Neurotransmitter Release (Dopamine/ACh) Vesicle->Release Exocytosis

Figure 2: Signal transduction cascade initiated by 5-iodo-pyridine agonists at presynaptic terminals.

Experimental Protocols

Competitive Radioligand Binding Assay

This protocol validates the affinity of 5-Iodo-N-methylpyridin-3-amine (or its derivatives) against a standard radiotracer.

Objective: Determine the inhibition constant (


) of the test compound.

Materials:

  • Source Tissue: Rat cerebral cortex membranes (rich in

    
    ).
    
  • Radioligand:

    
    -Epibatidine (0.5 nM) or 
    
    
    
    -5-IA (0.1 nM).
  • Buffer: 50 mM Tris-HCl, pH 7.4, 120 mM NaCl, 5 mM KCl, 2 mM CaCl

    
    , 1 mM MgCl
    
    
    
    .

Workflow:

  • Preparation: Homogenize tissue in ice-cold buffer. Centrifuge at 40,000 x g for 20 min. Resuspend pellet.

  • Incubation:

    • Total Binding: Membrane + Radioligand + Vehicle.

    • Non-Specific Binding (NSB): Membrane + Radioligand + 300 µM Nicotine (saturating).

    • Experimental: Membrane + Radioligand + Increasing concentrations of 5-Iodo-N-methylpyridin-3-amine (

      
       M to 
      
      
      
      M).
  • Equilibrium: Incubate at 25°C for 75 minutes.

  • Termination: Rapid filtration through Whatman GF/B filters (pre-soaked in 0.5% polyethylenimine) using a cell harvester.

  • Quantification: Count radioactivity via liquid scintillation spectroscopy.

  • Analysis: Fit data to the Hill equation to determine

    
    , then convert to 
    
    
    
    using the Cheng-Prusoff equation:
    
    
Functional Calcium Flux Assay

To determine if the compound acts as an agonist, partial agonist, or antagonist.

  • Cell Line: HEK293 cells stably expressing human

    
     nAChRs.
    
  • Dye Loading: Load cells with Fluo-4 AM (calcium indicator) for 45 min at 37°C.

  • Baseline: Measure fluorescence (Ex 488nm / Em 525nm) for 10s.

  • Injection: Inject test compound (5-Iodo-N-methylpyridin-3-amine).

  • Measurement: Record peak fluorescence change (

    
    ).
    
  • Control: Compare response to 100 µM Nicotine (Full Agonist).

Applications in Drug Discovery & Imaging

While 5-Iodo-N-methylpyridin-3-amine is primarily a research tool for SAR, its derivative 5-Iodo-A-85380 is clinically significant.

SPECT/PET Imaging

The 5-iodo moiety allows for easy radiolabeling with Iodine-123 (SPECT) or Iodine-124 (PET).

  • Target: Visualization of nAChR density in neurodegenerative diseases (Alzheimer's, Parkinson's).

  • Advantage: High specificity for

    
     subunits allows quantification of receptor loss in specific brain regions (e.g., thalamus, cortex).
    
Fragment-Based Drug Design

The N-methylpyridin-3-amine fragment is used to screen for "silent agonists" or specific allosteric modulators. By modifying the N-methyl group to larger hydrophobic chains, researchers can shift the profile from agonist to antagonist.

References

  • Mukhin, A. G., et al. (2000). "Pharmacologic characterization of 5-iodo-A-85380, a high-affinity ligand for nicotinic acetylcholine receptors." Journal of Pharmacology and Experimental Therapeutics. Link

  • Koren, A. O., et al. (1998). "Synthesis and in vivo characterization of 5-[125I]iodo-A-85380: a high-affinity ligand for nicotinic acetylcholine receptors." Journal of Labelled Compounds and Radiopharmaceuticals. Link

  • Shetid, H., et al. (2025). "Structure-Activity Relationships of 3-Pyridyl Ether and Amine Analogs at Nicotinic Receptors." Biochemical Pharmacology.
  • Holladay, M. W., et al. (1997). "Neuronal Nicotinic Acetylcholine Receptors as Targets for Drug Discovery." Journal of Medicinal Chemistry. Link

  • Musachio, J. L., et al. (1998).[3] "5-[I-125/123]Iodo-3(2(S)-azetidinylmethoxy)pyridine, a radioiodinated analog of A-85380 for in vivo studies of central nicotinic acetylcholine receptors."[3] Life Sciences.[3] Link

Sources

Foundational

Literature review of 5-Iodo-N-methylpyridin-3-amine as a radiotracer precursor

This guide provides a comprehensive technical overview of 5-Iodo-N-methylpyridin-3-amine, a promising precursor for the development of novel radiotracers for nuclear imaging. While this specific molecule is not extensive...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical overview of 5-Iodo-N-methylpyridin-3-amine, a promising precursor for the development of novel radiotracers for nuclear imaging. While this specific molecule is not extensively documented in current literature, this review synthesizes information from analogous compounds to propose a viable pathway for its synthesis, radiolabeling, and potential applications in neuroscience and oncology research. This document is intended for researchers, scientists, and professionals in drug development with an interest in molecular imaging.

Introduction: The Role of Iodinated Pyridines in Radiotracer Development

Radiopharmaceuticals, molecules containing a radionuclide, are fundamental to nuclear medicine, enabling the visualization and quantification of physiological and pathological processes in vivo.[1] Positron Emission Tomography (PET) and Single-Photon Emission Computed Tomography (SPECT) are powerful imaging modalities that rely on the administration of these radiotracers.[2] The design of a successful radiotracer hinges on the selection of a suitable precursor molecule that can be efficiently labeled with a radioisotope and exhibits favorable pharmacokinetic and pharmacodynamic properties.[1]

Iodinated pyridine scaffolds have emerged as a privileged structure in the development of radiotracers, particularly for imaging the central nervous system.[2] The introduction of radioiodine isotopes, such as Iodine-123 for SPECT and Iodine-124 for PET, allows for sensitive and specific detection.[3] Notably, derivatives of the aminopyridine A-85380, such as 5-Iodo-A-85380, have been successfully developed as high-affinity ligands for the α4β2 nicotinic acetylcholine receptors (nAChRs), demonstrating the utility of this chemical motif in neuroscience imaging.[4]

This guide focuses on the potential of 5-Iodo-N-methylpyridin-3-amine as a novel precursor for radioiodination. By analyzing the synthesis and application of structurally related compounds, we will outline a prospective framework for its development and use in molecular imaging.

Proposed Synthesis of the Precursor: 5-Iodo-N-methylpyridin-3-amine

A plausible synthetic route to 5-Iodo-N-methylpyridin-3-amine can be conceptualized from commercially available starting materials, proceeding through N-methylation and subsequent iodination.

Synthetic Pathway

The proposed synthesis commences with 3-aminopyridine, which undergoes N-methylation followed by regioselective iodination at the 5-position. The amino group is an activating ortho-, para-director, and the pyridine nitrogen is a deactivating meta-director. Therefore, in an electrophilic aromatic substitution like iodination, the incoming electrophile is directed to the positions ortho and para to the amino group (positions 2, 4, and 6) and meta to the ring nitrogen (positions 3 and 5). The combined directing effects would favor substitution at the 5-position.

G cluster_0 Step 1: N-Methylation cluster_1 Step 2: Iodination 3-aminopyridine 3-Aminopyridine N-methylpyridin-3-amine N-Methylpyridin-3-amine 3-aminopyridine->N-methylpyridin-3-amine Iodomethane, Base (e.g., K2CO3), Solvent (e.g., DMF) N-methylpyridin-3-amine_2 N-Methylpyridin-3-amine 5-Iodo-N-methylpyridin-3-amine 5-Iodo-N-methylpyridin-3-amine N-methylpyridin-3-amine_2->5-Iodo-N-methylpyridin-3-amine Iodine, Oxidizing Agent (e.g., HIO3), Solvent (e.g., Acetic Acid)

Caption: Proposed two-step synthesis of 5-Iodo-N-methylpyridin-3-amine.

Step-by-Step Experimental Protocol (Hypothetical)

Step 1: Synthesis of N-methylpyridin-3-amine

  • To a solution of 3-aminopyridine (1.0 eq) in anhydrous N,N-dimethylformamide (DMF), add potassium carbonate (K₂CO₃, 2.0 eq).

  • Stir the suspension at room temperature for 30 minutes.

  • Add iodomethane (CH₃I, 1.1 eq) dropwise to the reaction mixture.

  • Stir the reaction at room temperature for 12-16 hours, monitoring by TLC for the consumption of the starting material.

  • Upon completion, quench the reaction with water and extract the product with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford N-methylpyridin-3-amine.

Step 2: Synthesis of 5-Iodo-N-methylpyridin-3-amine

  • Dissolve N-methylpyridin-3-amine (1.0 eq) in glacial acetic acid.

  • Add elemental iodine (I₂, 0.5 eq) and an oxidizing agent such as iodic acid (HIO₃, 0.2 eq).

  • Heat the reaction mixture to 80°C and stir for 4-6 hours. Monitor the reaction by TLC.

  • After completion, cool the reaction to room temperature and pour it into a solution of sodium thiosulfate to quench the excess iodine.

  • Neutralize the solution with a saturated sodium bicarbonate solution.

  • Extract the product with a suitable organic solvent (e.g., dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

  • Purify the resulting solid by recrystallization or column chromatography to yield 5-Iodo-N-methylpyridin-3-amine. A similar iodination of 2-aminopyridine has been reported to give a 60% yield of 2-amino-5-iodopyridine.[5]

Radiolabeling with Iodine Isotopes

The introduction of a radioiodine atom can be achieved through either direct electrophilic substitution or, more commonly, through an indirect method involving a stannylated precursor.

Indirect Radiolabeling via Iododestannylation (Proposed)

This is the most established and reliable method for radioiodination of aromatic rings.[3] It involves the synthesis of a trialkylstannyl precursor, which is then subjected to radioiodination.

G cluster_0 Precursor Synthesis cluster_1 Radioiodination 5-Iodo-N-methylpyridin-3-amine 5-Iodo-N-methylpyridin-3-amine Stannylated_Precursor 5-(Tributylstannyl)-N-methylpyridin-3-amine 5-Iodo-N-methylpyridin-3-amine->Stannylated_Precursor Bis(tributyltin), Pd catalyst (e.g., Pd(PPh3)4), Solvent (e.g., Toluene) Stannylated_Precursor_2 5-(Tributylstannyl)-N-methylpyridin-3-amine Radiolabeled_Product [¹²³I]5-Iodo-N-methylpyridin-3-amine Stannylated_Precursor_2->Radiolabeled_Product [¹²³I]NaI, Oxidizing Agent (e.g., Chloramine-T), Buffer (e.g., Phosphate buffer)

Caption: Proposed indirect radiolabeling via a stannylated precursor.

Detailed Protocol for Radioiodination (Prospective)

Step 1: Synthesis of 5-(Tributylstannyl)-N-methylpyridin-3-amine

  • To a solution of 5-Iodo-N-methylpyridin-3-amine (1.0 eq) in anhydrous toluene, add bis(tributyltin) (1.2 eq) and a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Degas the mixture with argon for 15 minutes.

  • Heat the reaction to 110°C and stir for 12-18 hours under an inert atmosphere.

  • Cool the reaction to room temperature and filter through celite to remove the catalyst.

  • Concentrate the filtrate and purify the crude product by column chromatography on silica gel to obtain the stannylated precursor.

Step 2: Radioiodination with [¹²³I]NaI

  • To a solution of the stannylated precursor (5-10 µg) in a suitable solvent (e.g., ethanol), add no-carrier-added [¹²³I]NaI in phosphate buffer.

  • Initiate the reaction by adding an oxidizing agent, such as Chloramine-T, in an aqueous solution.

  • Allow the reaction to proceed at room temperature for 5-10 minutes.

  • Quench the reaction by adding sodium metabisulfite.

  • Purify the radiolabeled product using reverse-phase high-performance liquid chromatography (HPLC).

  • The final product should be formulated in a physiologically compatible solution for in vivo studies.

Expected Radiochemical Data

Based on literature values for the radioiodination of similar pyridine-based radiotracers for SPECT imaging, the following outcomes can be anticipated.

ParameterExpected ValueReference
Radiochemical Yield40-55%[4]
Radiochemical Purity>98%[4]
Specific Activity>55 GBq/µmol[4]

Potential Applications in Molecular Imaging

The structural similarity of 5-Iodo-N-methylpyridin-3-amine to known neuroreceptor ligands suggests its primary application would be in the field of neuroscience imaging.

Primary Target: Nicotinic Acetylcholine Receptors (nAChRs)

The α4β2 subtype of nAChRs is a well-validated target for imaging in various neurological and psychiatric disorders.[2] Radiotracers targeting these receptors are valuable tools for studying conditions such as:

  • Alzheimer's Disease: A reduction in nAChR density is a known hallmark of Alzheimer's disease.[6]

  • Parkinson's Disease: Alterations in the cholinergic system are implicated in the cognitive and motor symptoms of Parkinson's disease.

  • Addiction: nAChRs play a crucial role in the reinforcing effects of nicotine and other addictive substances.[7]

A radiotracer derived from 5-Iodo-N-methylpyridin-3-amine could potentially serve as a novel probe to quantify α4β2 nAChR density in these conditions.

G cluster_0 Presynaptic Terminal cluster_1 Postsynaptic Neuron ACh Acetylcholine (ACh) nAChR α4β2 nAChR Ligand Binding Site ACh->nAChR:f1 Binds Ion_Channel Ion Channel Opening nAChR:f1->Ion_Channel SPECT SPECT Imaging nAChR->SPECT Signal Detection Cellular_Response Cellular Response (e.g., Depolarization) Ion_Channel->Cellular_Response Radiotracer [¹²³I]5-Iodo-N-methylpyridin-3-amine (Hypothetical Radiotracer) Radiotracer->nAChR:f1 Competitively Binds

Caption: Proposed mechanism of action for a radiotracer targeting nAChRs.

Secondary/Exploratory Targets

The aminopyridine moiety is also present in molecules targeting other biological systems. While more speculative, a radiotracer based on this precursor could be investigated for:

  • Oncology: Some aminopyridine derivatives have shown activity as inhibitors of cyclin-dependent kinases and tyrosine kinases, which are important targets in cancer therapy.[1][8] A radiolabeled version could potentially be used to assess target engagement or patient stratification.

  • Potassium Channels: 4-aminopyridine (fampridine) is a known potassium channel blocker used in the treatment of multiple sclerosis.[9] A radiotracer with affinity for specific potassium channel subtypes could be a valuable research tool.

Conclusion and Future Directions

While 5-Iodo-N-methylpyridin-3-amine is not a well-established radiotracer precursor, this technical guide has outlined a scientifically plausible path for its synthesis, radioiodination, and application. Based on the extensive literature on structurally similar compounds, it holds promise as a precursor for a novel SPECT radiotracer targeting α4β2 nicotinic acetylcholine receptors.

The next steps in the development of this compound would involve:

  • Experimental Validation: The proposed synthetic and radiolabeling protocols need to be experimentally verified and optimized.

  • In Vitro Characterization: The affinity and selectivity of the non-radioactive ("cold") compound for nAChRs and other potential targets should be determined through in vitro binding assays.

  • Preclinical Imaging: If promising in vitro data is obtained, the radiotracer should be evaluated in animal models to assess its biodistribution, pharmacokinetics, and ability to visualize the target in vivo.

The development of new radiotracers is a critical endeavor for advancing our understanding of disease and developing new therapies. 5-Iodo-N-methylpyridin-3-amine represents a novel and unexplored avenue in this field, with the potential to contribute to the growing arsenal of molecular imaging agents.

References

  • ResearchGate. Synthesis of 3-Aminopyridine. [Link]

  • Google Patents. CA2763574C - Process for the synthesis of 3-methyl-pyridine.
  • Krasnopolsky, Y. M., & Shavrin, V. S. (2021). Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. Pharmaceuticals, 14(11), 1108. [Link]

  • ResearchGate. Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. [Link]

  • Google Patents. US2521544A - Iodinating amino pyrimidines and amino pyridines.
  • PrepChem.com. Synthesis of 3-methylpyridine. [Link]

  • Majumdar, S., & Samanta, R. (2018). The regioselective iodination of quinolines, quinolones, pyridones, pyridines and uracil. Chemical Communications, 54(36), 4593–4596. [Link]

  • Li, Y., Wu, J., & Wu, Y. (2022). Iodine-Mediated Pyridine Ring Expansion for the Construction of Azepines. Organic Letters, 24(11), 2166–2170. [Link]

  • Esterlis, I., Staley, J. K., & Cosgrove, K. P. (2010). SPECT imaging of nicotinic acetylcholine receptors in nonsmoking heavy alcohol drinking individuals. Alcoholism, clinical and experimental research, 34(7), 1141–1149. [Link]

  • Hédou, D., Grand, M., Saliou, C., & Loaëc, N. (2021). Aminopyridines in the development of drug candidates against protozoan neglected tropical diseases. Future medicinal chemistry, 13(2), 177–195. [Link]

  • Google Patents. CN104356057A - Preparation method of 3-amino-4-methylpyridine.
  • Ishibashi, K., & Ishii, T. (2018). In Vivo Imaging of Nicotinic Acetylcholine Receptors in the Central Nervous System. Biological & pharmaceutical bulletin, 41(4), 465–471. [Link]

  • ResearchGate. (PDF) Radiopharmaceutical chemistry: Iodination techniques. [Link]

  • Zhang, Y., Chen, Z., & Liu, H. (2023). Imaging Cholinergic Receptors in the Brain by Positron Emission Tomography. Journal of Medicinal Chemistry, 66(17), 11841–11869. [Link]

  • Penov Gaši, K. M., Tadić, J. V., Bogdanović, G. A., & Stankov, K. A. (2012). Target fishing and docking studies of the novel derivatives of aryl-aminopyridines with potential anticancer activity. Bioorganic & medicinal chemistry, 20(17), 5295–5305. [Link]

  • Costa, B., Marques, F., & Gano, L. (2022). Lapatinib-Based Radioagents for Application in Nuclear Medicine. Pharmaceuticals, 15(10), 1205. [Link]

  • ACS GCI Pharmaceutical Roundtable Reagent Guides. Pyridine Ring Synthesis. [Link]

  • Scheltens, P., & Nordberg, A. (2016). PET Imaging of the α4β2* Nicotinic Acetylcholine Receptors in Alzheimer's Disease. Current neurology and neuroscience reports, 16(9), 84. [Link]

  • Henney, H. R., 3rd, & Stipp, G. (2010). Pharmacokinetics of 14C-radioactivity after oral intake of a single dose of 14C-labeled fampridine (4-aminopyridine) in healthy volunteers. The Journal of clinical pharmacology, 50(10), 1183–1190. [Link]

  • Mukai, T., Katayama, J., & Doi, H. (2006). Evaluation of radioiodinated 5-iodo-3-(2(S)-azetidinylmethoxy)pyridine as a ligand for SPECT investigations of brain nicotinic acetylcholine receptors. Nuclear medicine and biology, 33(2), 209–216. [Link]

  • Wu, J., Wu, Y., & He, W. (2010). Iodine-Mediated Synthesis of 3H-Indoles via Intramolecular Cyclization of Enamines. The Journal of Organic Chemistry, 75(11), 3878–3881. [Link]

  • Google Patents. CN103755628B - The synthetic method of the iodo-5-bromopyridine of 2-amino-3-.
  • International Journal of Scientific & Engineering Research. Synthesis of 2-Amino-5-Bromo-3-Iodopyridine. [Link]

  • MDPI. Iodine-Mediated One-Pot Synthesis of Imidazo[1,5-a]Pyridines. [Link]

Sources

Exploratory

Technical Guide: Thermodynamic Solubility Profiling of 5-Iodo-N-methylpyridin-3-amine in Polar Aprotic Solvents

The following technical guide details the thermodynamic solubility profiling of 5-Iodo-N-methylpyridin-3-amine , a specific halogenated aminopyridine intermediate often utilized in cross-coupling chemistries (e.g., Suzuk...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the thermodynamic solubility profiling of 5-Iodo-N-methylpyridin-3-amine , a specific halogenated aminopyridine intermediate often utilized in cross-coupling chemistries (e.g., Suzuki-Miyaura, Buchwald-Hartwig) for drug discovery.[1]

Executive Summary

Accurate solubility data for 5-Iodo-N-methylpyridin-3-amine (MW: 234.04 g/mol ) in polar aprotic solvents is critical for maximizing reaction yields and ensuring stable stock solutions for biological assays.[1] While kinetic solubility provides a rapid estimate, thermodynamic solubility (equilibrium solubility) is the requisite standard for process chemistry and formulation.[1]

This guide outlines the physicochemical rationale and a validated "Aprotic Equilibrium Protocol" for determining the solubility of this specific pyridine derivative in DMSO, DMF, NMP, and DMAc.[1]

Physicochemical Profile & Solvation Theory

Structural Analysis

The solubility behavior of 5-Iodo-N-methylpyridin-3-amine is governed by the competition between its crystal lattice energy and the solvation energy provided by the solvent.[1]

  • Core Scaffold: The pyridine ring is electron-deficient.[1]

  • Substituents:

    • 5-Iodo: A lipophilic, soft halogen that increases LogP (Predicted LogP ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

      
       1.8 – 2.2) and enhances London dispersion forces in the crystal lattice.[1]
      
    • 3-(N-methyl)amino: A secondary amine acting as a Hydrogen Bond Donor (HBD) and Acceptor (HBA).[1]

  • pKa Considerations: The pyridine nitrogen is weakly basic (predicted pKa ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

    
     5.5–6.0). In neutral aprotic solvents, the molecule remains uncharged, favoring solubility.[1]
    
Solvation Mechanism in Polar Aprotic Media

Polar aprotic solvents (DMSO, DMF) are ideal for this compound because they possess high dipole moments and can accept hydrogen bonds from the secondary amine (N-H) without donating protons, which prevents the "salting out" effects seen in protic solvents.

  • DMSO (Dimethyl sulfoxide): The sulfoxide oxygen acts as a strong H-bond acceptor for the N-H proton of the amine.[1]

  • Dipole-Dipole Interactions: The localized negative charge on the solvent oxygen stabilizes the electron-deficient pyridine ring.[1]

SolvationMechanism cluster_0 Thermodynamic Equilibrium Compound 5-Iodo-N-methylpyridin-3-amine (Solid Lattice) Complex Solvated Complex (Solution Phase) Compound->Complex Dissolution (ΔG < 0) Interaction1 Dipole-Dipole (Pyridine Ring) Compound->Interaction1 Interaction2 H-Bonding (NH ... O=S) Compound->Interaction2 Solvent Polar Aprotic Solvent (DMSO/DMF) Solvent->Interaction1 Solvent->Interaction2 Complex->Compound Precipitation Interaction1->Complex Stabilization Interaction2->Complex Disruption of Lattice

Figure 1: Mechanistic pathway of solvation driven by enthalpy-entropy compensation.[1]

The Aprotic Equilibrium Protocol

Objective: Determine the saturation concentration (ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">


) at 25°C.
Challenge:  Polar aprotic solvents are highly hygroscopic. Absorbed atmospheric water acts as an anti-solvent, artificially lowering solubility values.[1] This protocol mitigates moisture ingress.[1]
Materials Required[1][2]
  • Analyte: 5-Iodo-N-methylpyridin-3-amine (>98% purity, confirmed by HPLC).[1]

  • Solvents: Anhydrous DMSO, DMF, or NMP (stored over molecular sieves).[1]

  • Equipment: Thermomixer, HPLC-UV/Vis, 0.22 µm PTFE syringe filters (hydrophobic).[1]

Step-by-Step Methodology
Phase 1: Saturation Preparation[1]
  • Weighing: Weigh approximately 50 mg of the compound into a 1.5 mL amber glass HPLC vial.

  • Solvent Addition: Add 250 µL of the anhydrous solvent.

    • Note: This targets a high concentration (200 mg/mL).[1] If the solid dissolves completely immediately, add more solid until a visible suspension persists.[1]

  • Sealing: Purge the headspace with Nitrogen or Argon gas to remove moisture, then cap tightly with a PTFE-lined septum.[1]

Phase 2: Equilibration
  • Agitation: Place vials in a thermomixer set to 25°C and 750 RPM .

  • Duration: Incubate for 24 to 48 hours .

    • Why: Kinetic dissolution is fast, but thermodynamic equilibrium requires time for the crystal lattice to stabilize with the solvent structure.[1]

  • Visual Check: After 24h, ensure undissolved solid is still present. If clear, the solution is not saturated; repeat Phase 1 with more solid.[1]

Phase 3: Filtration & Sampling[1]
  • Centrifugation: Centrifuge the vials at 10,000 RPM for 5 minutes to pellet the undissolved solid.

  • Filtration: Draw the supernatant and pass through a 0.22 µm hydrophobic PTFE filter .[1]

    • Caution: Do not use Nylon filters, as DMSO can leach extractables or dissolve the membrane.[1]

  • Dilution: Immediately dilute the filtrate 1:100 or 1:1000 into a compatible mobile phase (e.g., 50:50 Acetonitrile:Water) to bring the concentration within the linear dynamic range of the detector.[1]

Phase 4: Quantification (HPLC-UV)[1]
  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).[1]

  • Wavelength: 254 nm (Pyridine absorption) and 280 nm.[1]

  • Calculation: ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="ng-star-inserted display">

    
    
    

Experimental Workflow Diagram

Workflow Start Start: Solid 5-Iodo-N-methylpyridin-3-amine Step1 Add Anhydrous Solvent (Target: Supersaturation) Start->Step1 Step2 Equilibrate (25°C, 24-48h, 750 RPM) Step1->Step2 Check Solid Present? Step2->Check AddSolid Add more Solid Check->AddSolid No Step3 Centrifuge & Filter (0.22 µm PTFE) Check->Step3 Yes AddSolid->Step2 Step4 Dilute Filtrate (Prevent Precipitation) Step3->Step4 Step5 HPLC-UV Analysis Step4->Step5

Figure 2: The "Aprotic Equilibrium" experimental workflow ensuring saturation.

Data Interpretation & Expected Results

While exact empirical values must be determined experimentally, the following reference ranges are estimated based on structural analogs (e.g., 3-amino-5-iodopyridine) to validate your results.

Expected Solubility Ranges
SolventPolarity IndexExpected Solubility RangeNotes
DMSO 7.2> 100 mg/mL Excellent solvent.[1] Likely forms strong H-bonds.[1]
DMF 6.480 – 150 mg/mL Good alternative if DMSO interferes with downstream chemistry.[1]
Acetonitrile 5.820 – 50 mg/mL Lower solubility due to lack of H-bond acceptor strength compared to sulfoxides/amides.[1]
Water 10.2< 1 mg/mL Poor solubility (neutral pH).[1] Requires acidification (pH < 4) to dissolve via protonation.[1]
Troubleshooting Common Issues
  • Result < 10 mg/mL in DMSO: Suspect moisture contamination.[1] DMSO is hygroscopic; water content >1% can drastically reduce the solubility of lipophilic organics.[1] Action: Dry solvent over 3Å molecular sieves.[1]

  • Inconsistent Replicates: Usually caused by temperature fluctuations during filtration.[1] Action: Pre-warm the syringe and filter to 25°C before use.

References

  • Lipinski, C. A., et al. (2001).[1] "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1] Advanced Drug Delivery Reviews, 46(1-3), 3-26.[1] Link

  • Bhattachar, S. N., et al. (2006).[1] "Solubility: it's not just for physical chemists."[1] Drug Discovery Today, 11(21-22), 1012-1018.[1] Link[1]

  • PubChem. "Compound Summary: 3-Amino-5-iodopyridine (Structural Analog)."[1][2] National Library of Medicine.[1] Accessed Feb 2026.[1][3][4] Link[1]

  • Avdeef, A. (2012).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (Standard text for solubility protocols).

Sources

Protocols & Analytical Methods

Method

Protocols for N-methylation of 5-iodopyridin-3-amine to yield 5-Iodo-N-methylpyridin-3-amine

For Researchers, Scientists, and Drug Development Professionals Introduction The selective N-methylation of heteroaromatic amines is a critical transformation in medicinal chemistry and drug development. The introduction...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

The selective N-methylation of heteroaromatic amines is a critical transformation in medicinal chemistry and drug development. The introduction of a methyl group to a nitrogen atom can significantly modulate a molecule's physicochemical properties, including its basicity, lipophilicity, and metabolic stability, thereby influencing its pharmacokinetic and pharmacodynamic profile. 5-Iodo-N-methylpyridin-3-amine is a valuable building block in the synthesis of various pharmaceutical compounds. This guide provides detailed protocols and expert insights into the N-methylation of 5-iodopyridin-3-amine, focusing on practical application and the rationale behind procedural choices to ensure reproducible and high-yielding results.

Mechanistic Considerations and Strategic Approach

The primary challenge in the N-methylation of primary amines like 5-iodopyridin-3-amine is achieving selective mono-methylation while preventing the formation of the corresponding dimethylated and quaternary ammonium salt byproducts. The nucleophilicity of the secondary amine product is often comparable to or even greater than the primary amine starting material, leading to over-methylation. The choice of methylating agent, reaction conditions, and stoichiometry are therefore paramount for controlling the reaction's selectivity.

This document will explore three widely applicable and effective protocols for the N-methylation of 5-iodopyridin-3-amine:

  • Reductive Amination via the Eschweiler-Clarke Reaction: A classic and robust method that utilizes formaldehyde as the carbon source and formic acid as the reducing agent. It is particularly advantageous as it inherently avoids the formation of quaternary ammonium salts.[1][2]

  • Methylation with Dimethyl Carbonate (DMC): A greener and safer alternative to traditional methylating agents like methyl iodide. This method often requires elevated temperatures or the use of a catalyst.

  • Direct Alkylation with Methyl Iodide: A straightforward approach that relies on the direct reaction of the amine with methyl iodide in the presence of a base. Careful control of stoichiometry and reaction conditions is crucial to minimize over-methylation.

The following sections will provide a detailed, step-by-step methodology for each protocol, accompanied by insights into the underlying chemistry and practical considerations for successful execution.

Comparative Overview of N-Methylation Protocols

For a quick reference, the following table summarizes the key parameters and expected outcomes for the described N-methylation protocols for 5-iodopyridin-3-amine.

ParameterEschweiler-Clarke ReactionMethylation with Dimethyl Carbonate (DMC)Direct Alkylation with Methyl Iodide
Methylating Agent FormaldehydeDimethyl CarbonateMethyl Iodide
Reducing Agent Formic AcidNot requiredNot required
Typical Solvent Formic acid (reagent and solvent)NMP, DMF, or neatTHF, DMF, Acetonitrile
Typical Temperature 80-100 °C120-180 °CRoom temperature to 50 °C
Reaction Time 4-18 hours4-24 hours2-12 hours
Key Advantage Avoids over-methylation to quaternary salts"Green" reagent, good for mono-methylationMild conditions, readily available reagents
Key Disadvantage Requires elevated temperaturesHigh temperatures often neededRisk of over-methylation
Typical Work-up Basification and extractionAqueous work-up and extractionQuenching and extraction

Experimental Protocols

Protocol 1: N-methylation via Eschweiler-Clarke Reaction

This protocol is based on the classical reductive amination method, which is highly effective for the methylation of primary and secondary amines. The reaction proceeds through the formation of an iminium ion from the amine and formaldehyde, which is then reduced by formic acid.[1][3]

Eschweiler_Clarke_Workflow cluster_reagents Reagents cluster_reaction Reaction cluster_workup Work-up & Purification 5-iodopyridin-3-amine 5-iodopyridin-3-amine Heating Heat (80-100 °C) 4-18 h 5-iodopyridin-3-amine->Heating Formaldehyde Formaldehyde Formaldehyde->Heating Formic_acid Formic Acid Formic_acid->Heating Basification Basify with NaOH Heating->Basification Reaction Mixture Extraction Extract with DCM or EtOAc Basification->Extraction Purification Column Chromatography Extraction->Purification Crude Product 5-Iodo-N-methylpyridin-3-amine 5-Iodo-N-methylpyridin-3-amine Purification->5-Iodo-N-methylpyridin-3-amine Pure Product

Caption: Workflow for the N-methylation of 5-iodopyridin-3-amine via the Eschweiler-Clarke reaction.

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 5-iodopyridin-3-amine (1.0 eq).

  • Reagent Addition: To the starting material, add formic acid (5.0-10.0 eq) followed by a 37% aqueous solution of formaldehyde (2.0-3.0 eq). The order of addition is generally not critical, but adding the formaldehyde last is common.

  • Reaction: Heat the reaction mixture to 80-100 °C and stir for 4-18 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Carefully add the reaction mixture to a beaker of crushed ice.

    • Basify the aqueous solution to a pH of 10-12 by the slow addition of a concentrated sodium hydroxide or potassium hydroxide solution while cooling in an ice bath.

    • Extract the aqueous layer with a suitable organic solvent such as dichloromethane (DCM) or ethyl acetate (EtOAc) (3 x 50 mL).

    • Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure 5-Iodo-N-methylpyridin-3-amine. For basic amines, it can be beneficial to add a small amount of triethylamine (e.g., 1%) to the eluent to prevent streaking on the column.[4]

Protocol 2: N-methylation with Dimethyl Carbonate (DMC)

Dimethyl carbonate is an environmentally benign methylating agent that can provide high selectivity for mono-methylation, often through the in-situ formation of a carbamate intermediate.[5][6] This method typically requires higher temperatures than other protocols.

DMC_Methylation_Workflow cluster_reagents Reagents cluster_reaction Reaction cluster_workup Work-up & Purification 5-iodopyridin-3-amine 5-iodopyridin-3-amine Heating Heat (120-180 °C) 4-24 h 5-iodopyridin-3-amine->Heating DMC Dimethyl Carbonate DMC->Heating Base Base (e.g., K₂CO₃) (Optional) Base->Heating Solvent Solvent (NMP or neat) Solvent->Heating Quenching Quench with Water Heating->Quenching Reaction Mixture Extraction Extract with EtOAc Quenching->Extraction Purification Column Chromatography Extraction->Purification Crude Product 5-Iodo-N-methylpyridin-3-amine 5-Iodo-N-methylpyridin-3-amine Purification->5-Iodo-N-methylpyridin-3-amine Pure Product

Caption: Workflow for the N-methylation of 5-iodopyridin-3-amine using dimethyl carbonate.

  • Reaction Setup: In a sealed tube or a pressure vessel equipped with a magnetic stirrer, combine 5-iodopyridin-3-amine (1.0 eq), dimethyl carbonate (5.0-10.0 eq), and a suitable high-boiling solvent such as N-methyl-2-pyrrolidone (NMP) or use DMC as the solvent. The addition of a base like potassium carbonate (K₂CO₃) (1.0-2.0 eq) can be beneficial.

  • Reaction: Heat the sealed reaction vessel to 120-180 °C for 4-24 hours. Monitor the reaction progress by TLC or LC-MS.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Carefully pour the reaction mixture into water.

    • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain the pure 5-Iodo-N-methylpyridin-3-amine.

Protocol 3: Direct N-alkylation with Methyl Iodide

This is a classical and straightforward method for N-methylation. The success of this protocol for mono-methylation hinges on the careful control of the stoichiometry of methyl iodide and the choice of base. Over-alkylation is a significant risk if an excess of methyl iodide is used.

Methyl_Iodide_Workflow cluster_reagents Reagents cluster_reaction Reaction cluster_workup Work-up & Purification 5-iodopyridin-3-amine 5-iodopyridin-3-amine Stirring Stir at RT - 50 °C 2-12 h 5-iodopyridin-3-amine->Stirring Methyl_Iodide Methyl Iodide Methyl_Iodide->Stirring Base Base (e.g., K₂CO₃, NaH) Base->Stirring Solvent Solvent (THF, DMF) Solvent->Stirring Quenching Quench with Water or NH₄Cl (aq) Stirring->Quenching Reaction Mixture Extraction Extract with EtOAc Quenching->Extraction Purification Column Chromatography Extraction->Purification Crude Product 5-Iodo-N-methylpyridin-3-amine 5-Iodo-N-methylpyridin-3-amine Purification->5-Iodo-N-methylpyridin-3-amine Pure Product

Caption: Workflow for the direct N-methylation of 5-iodopyridin-3-amine with methyl iodide.

  • Reaction Setup: To a solution of 5-iodopyridin-3-amine (1.0 eq) in a suitable aprotic solvent such as tetrahydrofuran (THF) or dimethylformamide (DMF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a base. A mild base like potassium carbonate (K₂CO₃) (1.5-2.0 eq) is often sufficient. For a more reactive system, a stronger base like sodium hydride (NaH) (1.1 eq) can be used, in which case the amine should be added to a suspension of NaH in the solvent.

  • Reagent Addition: Cool the mixture in an ice bath and add methyl iodide (1.0-1.2 eq) dropwise. Using a slight excess of the amine or precise stoichiometry of the methyl iodide is crucial to favor mono-methylation.

  • Reaction: Allow the reaction to warm to room temperature and stir for 2-12 hours. The reaction can be gently heated (e.g., to 50 °C) to drive it to completion if necessary. Monitor the reaction progress by TLC or LC-MS.

  • Work-up:

    • Quench the reaction by the careful addition of water or a saturated aqueous solution of ammonium chloride.

    • Extract the aqueous layer with ethyl acetate (3 x 50 mL).

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes. As with the other protocols, the addition of triethylamine to the eluent can improve the separation of this basic product.

Conclusion

The N-methylation of 5-iodopyridin-3-amine to yield 5-Iodo-N-methylpyridin-3-amine can be successfully achieved through several reliable methods. The choice of protocol will depend on the available reagents, equipment, and the desired scale of the reaction. The Eschweiler-Clarke reaction offers excellent control over methylation, preventing the formation of quaternary salts. Methylation with dimethyl carbonate provides a greener alternative, while direct alkylation with methyl iodide is a rapid and straightforward approach when careful stoichiometric control is exercised. For all methods, diligent monitoring of the reaction and appropriate purification techniques are essential for obtaining the desired product in high purity.

References

  • NROChemistry. (n.d.). Eschweiler-Clarke Reaction. Retrieved from [Link]

  • Wikipedia. (2023, December 28). Eschweiler–Clarke reaction. Retrieved from [Link]

  • Google Patents. (n.d.). CN111170937A - Preparation method of 3-aminopyridine.
  • J&K Scientific LLC. (2021, February 8). Eschweiler-Clarke Reaction. Retrieved from [Link]

  • The Journal of Organic Chemistry. (2024, February 16). Simplified Version of the Eschweiler–Clarke Reaction. Retrieved from [Link]

  • ResearchGate. (n.d.). Eschweiler-Clarke-Methylierung. Retrieved from [Link]

  • Google Patents. (n.d.). WO 2018/002696 A1.
  • Sciencemadness. (2007, January 21). Eschweiler-Clarke for Ethyl or Propyl groups. Retrieved from [Link]

  • Google Patents. (n.d.). US3428641A - Methylation of pyridines.
  • PMC. (n.d.). Review of Modern Eschweiler–Clarke Methylation Reaction. Retrieved from [Link]

  • Arkivoc. (n.d.). Synthesis of functionalized pyridinium salts bearing a free amino group. Retrieved from [Link]

  • Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography? Retrieved from [Link]

  • PMC. (n.d.). N-Amino Pyridinium Salts in Organic Synthesis. Retrieved from [Link]

  • Chemical Society Reviews. (2021, March 10). Installing the “magic methyl” – C–H methylation in synthesis. Retrieved from [Link]

  • IRIS. (n.d.). Selective mono-N-methylation of primary aromatic amines by dimethyl carbonate over faujasite X- and Y-type zeolites. Retrieved from [Link]

  • Journal of the American Chemical Society. (2024, February 4). Efficient Halogen Radical-Mediated Photosynthesis of Cyclic Carbonates over Perylene Diimide-Grafted Zirconium Metal–Organic Frameworks with Visible Light Irradiation. Retrieved from [Link]

  • Google Patents. (n.d.). WO2020178175A1 - Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h).
  • Teledyne ISCO. (n.d.). Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Retrieved from [Link]

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. Retrieved from [Link]

  • ResearchGate. (n.d.). The structure of N-methylpyridinium iodide. Retrieved from [Link]

  • ACS Omega. (2023, September 20). Ru(II)-Catalyzed N-Methylation of Amines Using Methanol as the C1 Source. Retrieved from [Link]

  • ResearchGate. (2024, April 9). Convenient and efficient N-methylation of secondary amines under solvent-free ball milling conditions. Retrieved from [Link]

  • SEDICI. (n.d.). dimethyl carbonate. Retrieved from [Link]

  • Reddit. (n.d.). Column Chromatography of Compound with Amine and Carboxylic Acid. Retrieved from [Link]

  • YouTube. (2022, December 24). Preparation of Pyridines, Part 2: By Halogenation and Nitration. Retrieved from [Link]

  • Catalysis Science & Technology. (n.d.). Selective mono-N-methylation of amines using methanol as a methylating reagent over heterogeneous Ni catalysts. Retrieved from [Link]

  • Dove Medical Press. (2025, May 27). Design and synthesis of novel 5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin. Retrieved from [Link]

  • Google Patents. (n.d.). EP1276721B1 - Methylation of indole compounds using dimethyl carbonate.
  • University of Bristol. (n.d.). Supporting Information for: - Catalytic Reductive N-Alkylation of Amines using Carboxylic Acids. Retrieved from [Link]

  • PMC. (2022, October 3). Monoselective N-Methylation of Amides, Indoles, and Related Structures Using Quaternary Ammonium Salts as Solid Methylating Agents. Retrieved from [Link]

  • PMC. (n.d.). N-Dimethylation and N-Functionalization of Amines Using Ru Nanoparticle Catalysts and Formaldehyde or Functional Aldehydes as the Carbon Source. Retrieved from [Link]

  • Google Patents. (n.d.). US10544087B2 - Process for the reductive amination of halogen-containing substrates.
  • ResearchGate. (n.d.). N -methylation of amines and N -formylation of amides and carbamates with carbon dioxide and hydrosilanes: promotion of the basic counter anions of the zinc catalyst. Retrieved from [Link]

  • Google Patents. (n.d.). CN104356057A - Preparation method of 3-amino-4-methylpyridine.
  • Wordpress. (n.d.). Reductive Amination. Retrieved from [Link]

  • MDPI. (n.d.). Single-Step Methylation of Chitosan Using Dimethyl Carbonate as a Green Methylating Agent. Retrieved from [Link]

  • Teledyne Labs. (n.d.). Purine and Related Compound Purification Strategies. Retrieved from [Link]

  • ACS Omega. (2023, February 1). N-Alkylation and N-Methylation of Amines with Alcohols Catalyzed by Nitrile-Substituted NHC–Ir(III) and NHC–Ru(II) Complexes. Retrieved from [Link]

  • Semantic Scholar. (2003, October 27). Selective N-methylation of primary aliphatic amines with dimethyl carbonate in the presence of alkali cation exchanged Y-faujasites. Retrieved from [Link]

  • Journal of Medicinal Chemistry. (n.d.). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl). Retrieved from [Link]

Sources

Application

Step-by-step laboratory synthesis of 5-Iodo-N-methylpyridin-3-amine

Application Note: Process Development for the Synthesis of 5-Iodo-N-methylpyridin-3-amine Executive Summary & Safety Assessment Objective: To establish a robust, scalable laboratory protocol for the synthesis of 5-Iodo-N...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Process Development for the Synthesis of 5-Iodo-N-methylpyridin-3-amine

Executive Summary & Safety Assessment

Objective: To establish a robust, scalable laboratory protocol for the synthesis of 5-Iodo-N-methylpyridin-3-amine . This compound is a critical intermediate in the development of nicotinic acetylcholine receptor (nAChR) ligands and kinase inhibitors. This guide focuses on the selective N-methylation of the electron-deficient aminopyridine scaffold, a challenging transformation due to the competing risks of poly-alkylation and the deactivation of the pyridine ring.

Safety Warning (Class: Pyridine Derivatives):

  • Toxicity: Aminopyridines and their halogenated derivatives are known to be toxic if swallowed, inhaled, or absorbed through the skin. They may act as neurotoxins or channel blockers.

  • Hazards: Precursors such as Methyl Iodide (if used) are potent alkylating agents and suspected carcinogens. Sodium Cyanoborohydride (reductive amination) releases toxic HCN gas upon acidification.

  • Controls: All operations must be performed in a certified chemical fume hood. Double-gloving (Nitrile/Laminate) and eye protection are mandatory.

Retrosynthetic Analysis & Strategy

Designing a synthesis for 5-Iodo-N-methylpyridin-3-amine requires navigating the directing effects of the pyridine ring.

  • Challenge: Direct electrophilic iodination of N-methylpyridin-3-amine often yields mixtures (2-iodo vs 6-iodo isomers) due to the directing power of the amine.

  • Preferred Route: Construct the halogenated core first, then functionalize the amine.

    • Starting Material: 3-Amino-5-iodopyridine (CAS: 25391-60-2). This precursor is commercially available or can be synthesized via the reduction of 3-nitro-5-iodopyridine.

    • Key Transformation: Selective mono-methylation of the primary amine.

Selected Method: Reductive Amination Direct alkylation with methyl halides often leads to over-methylation (quaternary salts). We will utilize a reductive amination approach using Paraformaldehyde and Sodium Methoxide/Sodium Borohydride, or an Orthoformate method, to ensure mono-selectivity.

Experimental Workflow Visualization

The following diagram illustrates the logical flow for the synthesis and purification strategy.

SynthesisWorkflow Start Starting Material: 3-Amino-5-iodopyridine Step1 Activation: Reaction with Trimethyl Orthoformate (Formation of Imido Ester) Start->Step1 Reflux, cat. acid Step2 Reduction: NaBH4 in Ethanol (Selective Mono-methylation) Step1->Step2 Controlled addition Quench Quench & Workup: Acid Hydrolysis / Neutralization Step2->Quench pH adjustment Purify Purification: Flash Column Chromatography (DCM/MeOH) Quench->Purify Extraction Product Target Product: 5-Iodo-N-methylpyridin-3-amine Purify->Product Isolation

Figure 1: Step-wise synthetic pathway utilizing an orthoformate-mediated reductive alkylation to prevent over-methylation.

Detailed Laboratory Protocol

Method A: Reductive Methylation via Trimethyl Orthoformate

This method is chosen for its high specificity towards mono-methylation, avoiding the formation of the quaternary ammonium salt common with methyl iodide.

Reagents & Stoichiometry:

ReagentEquiv.[1]RoleHazard Note
3-Amino-5-iodopyridine 1.0SubstrateIrritant, Toxic
Trimethyl Orthoformate 5.0Solvent/ReagentFlammable, Moisture sensitive
Trifluoroacetic Acid (TFA) 0.05CatalystCorrosive
Sodium Borohydride (NaBH4) 2.5Reducing AgentWater reactive, H2 gas evolution
Ethanol (Anhydrous) SolventSolventFlammable

Step-by-Step Procedure:

  • Imidate Formation:

    • In a dry round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 3-Amino-5-iodopyridine (10 mmol) in Trimethyl Orthoformate (50 mmol).

    • Add a catalytic amount of TFA (2-3 drops).

    • Heat the mixture to reflux (approx. 100°C) for 3–5 hours. Monitor by TLC (or LC-MS) for the disappearance of the starting amine. The intermediate formed is the methyl imidate.

    • Note: Once conversion is complete, remove excess trimethyl orthoformate under reduced pressure to yield the crude imidate intermediate.

  • Reduction:

    • Redissolve the crude intermediate in anhydrous Ethanol (30 mL).

    • Cool the solution to 0°C in an ice bath.

    • Critical Step: Slowly add Sodium Borohydride (25 mmol) portion-wise over 20 minutes. Caution: Vigorous gas evolution (H2).

    • Allow the reaction to warm to room temperature and stir for 12 hours (overnight).

  • Workup:

    • Quench the reaction carefully with water (10 mL) followed by 1M HCl to destroy excess hydride.

    • Adjust the pH to ~10 using saturated aqueous Na2CO3 or NaOH.

    • Extract the aqueous layer with Dichloromethane (DCM) (3 x 30 mL).

    • Combine organic layers, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

  • Purification:

    • Purify the crude residue via Flash Column Chromatography on silica gel.

    • Eluent System: A gradient of 0-5% Methanol in DCM is typically effective for aminopyridines.

    • Validation: Verify structure via 1H-NMR (look for the N-methyl singlet around 2.8-3.0 ppm) and MS (M+1 peak).

Technical Considerations & Troubleshooting

  • Regioselectivity: The 3-amino position is less nucleophilic than a standard aniline due to the electron-withdrawing nature of the pyridine ring. If the reaction is sluggish, switching to Paraformaldehyde/NaBH3CN in Acetic Acid is a viable alternative, though it requires stricter safety controls for cyanide management.

  • Stability: Iodinated pyridines can be light-sensitive. Store the final product in amber vials under an inert atmosphere (Argon/Nitrogen) at -20°C.

  • Analysis:

    • 1H NMR (DMSO-d6): Expect the aromatic protons of the pyridine ring to show distinct splitting patterns (singlets/doublets) characteristic of 3,5-substitution. The 5-iodo substituent will significantly deshield the adjacent protons.

References

  • ChemicalBook. (2025).[2] 2-Amino-5-iodo-3-methylpyridine Safety and Data. (Used for general safety data on iodinated methyl-aminopyridines). Link

  • ChemScene. (2025). 5-Iodo-N-methylpyridin-2-amine Product Information. (Reference for structural analogs and commercial availability of isomers). Link

  • CymitQuimica. (2025).[2] 2-Amino-5-bromo-3-methylpyridine Properties. (Reference for handling halogenated aminopyridine derivatives). Link

  • National Institutes of Health (NIH). (2020). Synthesis of Nitroaromatic Compounds via Three-Component Ring Transformations. (General reference for pyridine ring functionalization strategies). Link

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming solubility issues of 5-Iodo-N-methylpyridin-3-amine in aqueous buffers

Welcome to the Technical Support Hub. Ticket ID: #SOL-5INMP-001 Subject: Overcoming solubility issues of 5-Iodo-N-methylpyridin-3-amine in aqueous buffers Assigned Specialist: Senior Application Scientist, Formulation Ch...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Hub. Ticket ID: #SOL-5INMP-001 Subject: Overcoming solubility issues of 5-Iodo-N-methylpyridin-3-amine in aqueous buffers Assigned Specialist: Senior Application Scientist, Formulation Chemistry

Executive Summary: The Physicochemical Challenge

You are likely encountering precipitation when diluting this compound from DMSO into neutral biological buffers (PBS, HEPES, pH 7.4).[1] This is not a user error; it is a fundamental property of the molecule.

5-Iodo-N-methylpyridin-3-amine presents a "Perfect Storm" for solubility issues in physiological media:

  • Lipophilicity (The Iodine Effect): The iodine atom at position 5 is large and lipophilic, significantly increasing the LogP (partition coefficient) compared to a naked aminopyridine.

  • Weak Basicity (The Pyridine Trap): The pyridine nitrogen is a weak base (estimated pKa ~4.5–5.5).[1] At pH 7.4, the molecule is >99% uncharged (neutral) . Neutral molecules precipitate; ions dissolve.[1]

The Solution Strategy: To keep this molecule in solution, we must either force ionization (lower pH) or shield the lipophilicity (encapsulation/co-solvents).

Troubleshooting Decision Tree

Before altering your protocol, determine which method fits your assay constraints.

SolubilityDecisionTree Start Start: Solid Compound Stock Step 1: Prepare 50-100 mM Stock in anhydrous DMSO Start->Stock CheckpH Can assay tolerate acidic pH (pH < 5.0)? Stock->CheckpH AcidYes Method A: Acidic Buffer Dilution CheckpH->AcidYes Yes (e.g., Chemistry) AcidNo Check DMSO Tolerance CheckpH->AcidNo No (e.g., Cell Culture) CheckDMSO Can assay tolerate >1% DMSO? AcidNo->CheckDMSO DMSOYes Method B: Co-solvent Step-Down CheckDMSO->DMSOYes Yes DMSONo Method C: Cyclodextrin Complexation CheckDMSO->DMSONo No (Sensitive Cells)

Figure 1: Decision matrix for selecting the optimal solubilization strategy based on assay constraints.

Detailed Protocols & Methodologies

Method A: Acidic Buffer Dilution (The "Protonation" Strategy)

Best for: Chemical coupling reactions, non-biological assays, or assays tolerant of low pH.

The Science: By dropping the pH below the pKa (approx 5.0), you protonate the pyridine nitrogen. The resulting cation is highly water-soluble.[1]

Protocol:

  • Stock: Dissolve 10 mg of compound in 1 mL DMSO (approx 40 mM).

  • Buffer Prep: Prepare a 100 mM Acetate or Citrate buffer adjusted to pH 4.5 .

  • Mixing: Add the DMSO stock slowly to the vortexing acidic buffer.

    • Result: Clear solution.

    • Caution: If you neutralize this solution later (e.g., adding NaOH), the compound will precipitate immediately.

Method B: Co-solvent Step-Down (The "Intermediate" Strategy)

Best for: High-throughput screening (HTS) and robust enzymatic assays.

The Science: Direct dilution from 100% DMSO to 100% Aqueous buffer causes "solvent shock," creating local supersaturation and immediate precipitation. An intermediate step prevents this.[1]

Protocol:

  • Stock: 50 mM in DMSO.

  • Intermediate Dilution: Dilute stock 1:10 into pure PEG-400 or Propylene Glycol .

    • New Concentration: 5 mM (in 10% DMSO / 90% PEG-400).

  • Final Dilution: Dilute the Intermediate 1:10 into your assay buffer (PBS).

    • Final Concentration: 500 µM.[1]

    • Final Solvent: 1% DMSO, 9% PEG-400, 90% Buffer.[1]

Method C: Cyclodextrin Complexation (The "Gold Standard")

Best for: Animal studies (IV/IP) and sensitive cell culture.

The Science: Hydroxypropyl-β-Cyclodextrin (HP-β-CD) forms a toroidal "bucket" around the lipophilic iodine/pyridine core, shielding it from water while maintaining solubility at neutral pH.[1]

Protocol:

  • Vehicle Prep: Prepare 20% (w/v) HP-β-CD in sterile water or saline.[1] Filter sterilize (0.22 µm).

  • Complexation:

    • Add solid compound directly to the 20% CD solution.[1]

    • Sonicate in a water bath at 37°C for 30–60 minutes.

    • Note: If the solution remains cloudy, adjust pH to 4.0 with 0.1N HCl to dissolve, then slowly back-titrate to pH 7.0 with 0.1N NaOH.[1] The cyclodextrin will keep it in solution even as pH returns to neutral (supersaturation stabilization).[1]

Frequently Asked Questions (Technical Support)

Q1: I see a "cloud" immediately upon adding my DMSO stock to the cell media. Why? A: This is the "Crash Out" effect.[1] You are adding a hydrophobic weak base to a neutral solution (pH 7.4).[1] The molecule instantly deprotonates and aggregates.[1]

  • Fix: Use Method B (Intermediate dilution) or add the compound to the media while vortexing rapidly to prevent local high concentrations.

Q2: Can I use ethanol instead of DMSO? A: Generally, No .[1] Ethanol evaporates too quickly in open wells (changing concentration) and is often more toxic to cells than DMSO.[1] Furthermore, this specific iodinated compound has lower solubility in ethanol than in DMSO.[1] Stick to DMSO or PEG-400.[1]

Q3: My compound turned yellow in solution over time. Is it degrading? A: Likely, yes.[1] Iodinated aromatics are light-sensitive.[1][2] The carbon-iodine bond can undergo photolysis, releasing free radical iodine, which turns solutions yellow/brown.[1]

  • Fix: Always wrap tubes in aluminum foil and store stocks at -20°C in the dark.

Q4: What is the maximum solubility I can expect? A:

  • pH 7.4 (PBS): < 50 µM (likely precipitates).[1]

  • pH 4.0 (Acetate): > 10 mM.[1]

  • 20% HP-β-CD: ~ 2–5 mM.[1]

Comparative Data Table

Solvent SystemSolubility Limit (Est.)Biological CompatibilityStability
PBS (pH 7.4) < 0.05 mMHighLow (Precipitation risk)
DMSO (100%) > 100 mMN/A (Toxic undiluted)High (if dark)
Acetate Buffer (pH 4.5) > 10 mMLow (Acid stress)Moderate
20% HP-β-CD ~ 5 mMHigh (Non-toxic)High
10% PEG-400 / PBS ~ 0.5 mMModerateModerate

References

  • Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] (Definitive text on pKa and solubility profiling of weak bases).

  • Loftsson, T., & Brewster, M. E. (2010).[1] Pharmaceutical applications of cyclodextrins: basic science and product development. Journal of Pharmacy and Pharmacology, 62(11), 1607-1621.[1] Link

  • Di, L., & Kerns, E. H. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.[1] (Source for DMSO "crash out" phenomena and cosolvent strategies).

  • PubChem Compound Summary. (n.d.). 3-Amino-5-iodopyridine (Analogous structure data). National Center for Biotechnology Information.[1] Link[1]

Sources

Optimization

Technical Support Center: Optimization of Reaction Temperature for 5-Iodo-N-methylpyridin-3-amine Cross-Coupling

Welcome to the Technical Support Center for the optimization of cross-coupling reactions involving 5-Iodo-N-methylpyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for the optimization of cross-coupling reactions involving 5-Iodo-N-methylpyridin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting strategies. Our goal is to empower you with the knowledge to overcome common challenges and achieve optimal results in your synthetic endeavors.

Introduction: The Nuances of Coupling with 5-Iodo-N-methylpyridin-3-amine

5-Iodo-N-methylpyridin-3-amine is a valuable building block in medicinal chemistry and materials science. However, its successful application in palladium-catalyzed cross-coupling reactions, such as Suzuki, Buchwald-Hartwig, and Sonogashira couplings, is highly dependent on the fine-tuning of reaction parameters. Among these, reaction temperature is a critical variable that can significantly impact yield, reaction rate, and the formation of impurities.

The pyridine nitrogen in the substrate can coordinate to the palladium catalyst, potentially leading to catalyst inhibition or deactivation, a phenomenon often referred to as the "2-pyridyl problem" even when the nitrogen is in the 3-position.[1][2] This, combined with the reactivity of the iodo- and amino- functionalities, necessitates a careful approach to temperature optimization.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting temperature range for cross-coupling reactions with 5-Iodo-N-methylpyridin-3-amine?

A1: For initial screening, a temperature range of 80-100°C is a common starting point for many palladium-catalyzed cross-coupling reactions, including Buchwald-Hartwig and Suzuki couplings.[3][4] Some reactions, particularly with highly active catalyst systems, may proceed at lower temperatures, around 40-65°C, while more challenging couplings might require temperatures up to 110°C or higher.[3][5] It is crucial to monitor the reaction for both progress and potential degradation of starting materials or product at elevated temperatures.

Q2: My reaction is sluggish or not going to completion. Should I just increase the temperature?

A2: While instinctively it might seem that increasing the temperature will drive the reaction to completion, this is not always the best approach. Elevated temperatures (>100 °C) can lead to several undesirable outcomes:

  • Catalyst Decomposition: Palladium catalysts can become unstable at high temperatures, leading to the formation of palladium black and a loss of catalytic activity.[6]

  • Side Reactions: Higher temperatures can promote side reactions such as dehalogenation (replacement of the iodo group with a hydrogen) or homocoupling of the coupling partners.[1][7]

  • Substrate/Product Degradation: The aminopyridine core or other functional groups in your coupling partner may not be stable at elevated temperatures.[8]

Before increasing the temperature, consider other parameters. Are your reagents pure and your solvents anhydrous and degassed?[9] Is the choice of ligand, base, and solvent appropriate for this specific transformation? A systematic optimization of these variables is often more fruitful than simply increasing the heat.

Q3: I am observing the formation of palladium black in my reaction. What does this indicate and how can I prevent it?

A3: The formation of palladium black is a clear indicator of catalyst decomposition, where the active Pd(0) species agglomerates into an inactive form.[6] This is often triggered by excessively high temperatures or an inappropriate ligand-to-metal ratio.[6] To mitigate this:

  • Lower the Reaction Temperature: This is the most direct solution.

  • Screen Different Ligands: Bulky, electron-rich phosphine ligands can stabilize the palladium center and prevent aggregation.[4] For aminopyridines, ligands like RuPhos or BrettPhos have shown effectiveness.[10]

  • Use a Pre-catalyst: Modern palladacycle precatalysts are often more stable and efficient at forming the active LPd(0) catalyst compared to traditional sources like Pd(OAc)₂.[4]

Q4: Can the choice of base influence the optimal reaction temperature?

A4: Absolutely. The base plays a critical role in the catalytic cycle, and its strength can be linked to the required reaction temperature. Weaker bases, such as carbonates (e.g., Cs₂CO₃, K₂CO₃) or phosphates (e.g., K₃PO₄), may require higher temperatures to facilitate the reaction compared to stronger bases like alkoxides (e.g., NaOtBu, KOtBu) or LHMDS.[3][4] However, stronger bases can also promote side reactions, so a careful balance must be struck.[1]

Troubleshooting Guide: Optimizing Reaction Temperature

This guide provides a systematic approach to troubleshooting and optimizing the reaction temperature for your 5-Iodo-N-methylpyridin-3-amine cross-coupling.

Scenario 1: Low Conversion or No Reaction

If you are observing low conversion of your starting material, follow this decision tree:

troubleshooting_low_conversion start Low Conversion/ No Reaction check_reagents Verify Reagent Purity & Anhydrous/Degassed Conditions start->check_reagents screen_ligand_base Screen Ligand & Base (e.g., RuPhos, BrettPhos with NaOtBu or K3PO4) check_reagents->screen_ligand_base Reagents OK temp_increase Systematically Increase Temperature (e.g., 80°C -> 90°C -> 100°C) screen_ligand_base->temp_increase Still Low Conversion monitor_side_products Monitor for Side Products (TLC/LC-MS) temp_increase->monitor_side_products solvent_screen Consider Solvent Screen (e.g., Dioxane, Toluene, THF) monitor_side_products->solvent_screen Side products observed success Improved Conversion monitor_side_products->success No significant side products solvent_screen->temp_increase

Troubleshooting workflow for low reaction conversion.

Causality Explained:

  • Reagent Integrity: Before modifying reaction conditions, it is imperative to ensure the quality of your starting materials and the reaction environment.[9] Moisture and oxygen can deactivate the catalyst and coupling partners.

  • Ligand and Base Screening: The electronic and steric properties of the ligand are crucial for stabilizing the catalyst and facilitating the catalytic cycle.[4] The base is essential for the catalytic turnover.[1] For a secondary amine substrate like 5-Iodo-N-methylpyridin-3-amine, ligands such as RuPhos are often a good starting point for Buchwald-Hartwig couplings.[4]

  • Systematic Temperature Increase: A stepwise increase in temperature allows for the identification of the optimal point where the reaction rate is enhanced without significant decomposition.[11]

  • Monitoring Side Products: Close monitoring by TLC or LC-MS is critical to determine if the increased temperature is leading to undesired pathways.[4]

  • Solvent Effects: The solvent can influence the solubility of reagents and the stability of catalytic intermediates.[1] Common choices include toluene, dioxane, and THF.[1]

Scenario 2: Formation of Impurities or Decomposition

If your reaction is producing significant impurities or showing signs of decomposition, consider the following:

troubleshooting_impurities start Impurity Formation/ Decomposition lower_temp Lower Reaction Temperature (e.g., 100°C -> 80°C) start->lower_temp weaker_base Switch to a Weaker Base (e.g., NaOtBu -> K3PO4) lower_temp->weaker_base Impurities still present success Clean Reaction Profile lower_temp->success Clean check_catalyst_loading Reduce Catalyst Loading weaker_base->check_catalyst_loading Still impure weaker_base->success Clean ligand_screen Screen More Stabilizing Ligands check_catalyst_loading->ligand_screen ligand_screen->success

Troubleshooting workflow for impurity formation.

Causality Explained:

  • Lowering Temperature: This is the most direct way to reduce the rate of thermally induced side reactions and catalyst decomposition.[6]

  • Weaker Base: Strong bases can sometimes promote side reactions. Switching to a milder base like K₃PO₄ or Cs₂CO₃ can lead to a cleaner reaction profile, although it may require a compensatory increase in temperature.[4]

  • Catalyst Loading: While a higher catalyst loading can increase the reaction rate, it can also increase the rate of side reactions. Optimizing to the lowest effective catalyst loading is recommended.

  • Ligand Choice: As mentioned previously, the ligand plays a crucial role in catalyst stability. A more robust ligand may allow for a cleaner reaction even at higher temperatures.[4]

Experimental Protocols

Protocol 1: General Procedure for Temperature Screening in a Suzuki-Miyaura Coupling

This protocol provides a framework for screening the optimal reaction temperature for the Suzuki-Miyaura coupling of 5-Iodo-N-methylpyridin-3-amine with a generic arylboronic acid.

Materials:

  • 5-Iodo-N-methylpyridin-3-amine

  • Arylboronic acid (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃ or K₃PO₄, 2-3 equivalents)[12]

  • Solvent (e.g., 1,4-dioxane/water 4:1)[12]

  • Reaction vials suitable for heating

  • Inert atmosphere (Nitrogen or Argon)

Procedure:

  • Preparation: In an array of reaction vials, add 5-Iodo-N-methylpyridin-3-amine, the arylboronic acid, and the base.

  • Catalyst Addition: In a glovebox or under a stream of inert gas, add the palladium catalyst to each vial.

  • Solvent Addition: Add the degassed solvent mixture to each vial.

  • Degassing: Seal the vials and purge with an inert gas for 5-10 minutes.

  • Reaction: Place the vials in separate heating blocks pre-set to different temperatures (e.g., 80°C, 90°C, 100°C, 110°C).

  • Monitoring: After a set time (e.g., 2, 6, 12, and 24 hours), take a small aliquot from each reaction, quench with water, extract with an organic solvent (e.g., ethyl acetate), and analyze by TLC and LC-MS to determine conversion and impurity profile.[13]

  • Work-up (for the optimal condition): Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of celite. Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.[13]

ParameterCondition 1Condition 2Condition 3Condition 4
Temperature 80°C90°C100°C110°C
Catalyst Pd(PPh₃)₄ (3 mol%)Pd(PPh₃)₄ (3 mol%)Pd(PPh₃)₄ (3 mol%)Pd(PPh₃)₄ (3 mol%)
Base K₃PO₄ (2.5 equiv)K₃PO₄ (2.5 equiv)K₃PO₄ (2.5 equiv)K₃PO₄ (2.5 equiv)
Solvent Dioxane/H₂O (4:1)Dioxane/H₂O (4:1)Dioxane/H₂O (4:1)Dioxane/H₂O (4:1)
Time 24 h12 h6 h6 h
Expected Outcome Slower reaction, potentially cleanerGood balance of rate and cleanlinessFaster reaction, risk of decompositionHigh risk of decomposition

Table 1: Example Temperature Screening Conditions for Suzuki-Miyaura Coupling.

Concluding Remarks

The optimization of reaction temperature is a critical step in developing a robust and scalable cross-coupling protocol for 5-Iodo-N-methylpyridin-3-amine. A systematic and logical approach, as outlined in this guide, will enable you to navigate the challenges associated with this substrate and achieve your desired synthetic outcomes. Remember that each specific coupling reaction is unique, and a willingness to screen multiple parameters is key to success.

References

  • Chemical Insights | How to Wisely Design Conditions for Buchwald-Hartwig Couplings? (URL: )
  • Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-5-bromo-4-methylpyridine - Benchchem. (URL: )
  • Optimization of Buchwald-Hartwig amin
  • Temperature effect on coupling reaction. | Download Scientific Diagram - ResearchGate. (URL: [Link])

  • Sonogashira troubleshooting help needed : r/Chempros - Reddit. (URL: [Link])

  • Optimization of the iodolactonization step | Download Scientific Diagram - ResearchGate. (URL: [Link])

  • Technical Support Center: Optimizing 5-Nitroindole Coupling Reactions - Benchchem. (URL: )
  • Optimization of the Temperature, Solvent, and Additive - ResearchGate. (URL: [Link])

  • Impact of Cross-Coupling Reactions in Drug Discovery and Development - PMC. (URL: [Link])

  • optimization of the various amounts of catalyst, temperature, and solvent a - ResearchGate. (URL: [Link])

  • "Effect of base and solvent on 6-Chloropyridin-3-amine reactivity" - Benchchem. (URL: )
  • Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (URL: )
  • Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides - PMC - NIH. (URL: [Link])

  • Cross-Coupling Reaction Manual: Desk Reference - Sigma-Aldrich. (URL: )
  • Palladium-Catalyzed Suzuki Cross-Coupling Reactions in Ambient Temperature Ionic Liquids: Evidence for the Importance of Palladium Imidazolylidene Complexes | Organometallics - ACS Publications. (URL: [Link])

  • Sonogashira coupling - Wikipedia. (URL: [Link])

  • Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - PMC - NIH. (URL: [Link])

  • Sonogashira Coupling - Organic Chemistry Portal. (URL: [Link])

  • (PDF) Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities - ResearchGate. (URL: [Link])

  • Greening cross coupling reactions by using sustainable solvents/bases blends. (URL: )
  • Troubleshooting a C–N Coupling Reaction : r/chemistry - Reddit. (URL: [Link])

  • Palladium-Catalyzed Cross-Coupling Reactions of Pyridylboronic Acids with Heteroaryl Halides Bearing a Primary Amine Group: Synthesis of Highly Substituted Bipyridines and Pyrazinopyridines | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

  • Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H. (URL: )
  • Sonogashira Coupling - Chemistry LibreTexts. (URL: [Link])

  • Thermal degradation steps and temperatures details. | Download Table - ResearchGate. (URL: [Link])

  • How to Troubleshoot a Reaction - Department of Chemistry : University of Rochester. (URL: [Link])

  • (PDF) Correction: Iodine mediated oxidative cross coupling of 2-aminopyridine and aromatic terminal alkyne: a practical route to imidazo[1,2- a ]pyridine derivatives - ResearchGate. (URL: [Link])

  • The effect of various temperatures on the Suzuki coupling reaction a - ResearchGate. (URL: [Link])

  • Development and Optimization of an Aminooxy Coupling Reaction to Prepare Multivalent Bioconjugates with a Single Noncanonical Amino Acid - PubMed. (URL: [Link])

  • Optimization attempts for Buchwald-Hartwig cross-coupling reaction on compound 2 - ResearchGate. (URL: [Link])

  • Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. (URL: )
  • Flow Chemistry: Sonogashira Coupling. (URL: )
  • Cross-coupling reaction - Wikipedia. (URL: [Link])

  • Palladium-Catalyzed C,N-Cross Coupling Reactions of 3-Halo-2-aminopyridines - NIH. (URL: [Link])

  • Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond - MDPI. (URL: [Link])

  • Optimising a Buchwald-Hartwig amination using the ChemSpeed.. (URL: [Link])

  • The 2‐Pyridyl Problem: Challenging Nucleophiles in Cross‐Coupling Arylations - PMC. (URL: [Link])

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (URL: [Link])

  • Buchwald-Hartwig Amination - Chemistry LibreTexts. (URL: [Link])

  • THERMAL DEGRADATION OF AMINES FOR CO2 CAPTURE - UKnowledge - University of Kentucky. (URL: [Link])

  • Sonogashira coupling : r/Chempros - Reddit. (URL: [Link])

  • Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC - NIH. (URL: [Link])

  • (PDF) Thermal decomposition of trimethylindium and indium trisguanidinate precursors for InN growth: An ab initio and kinetic modeling study - ResearchGate. (URL: [Link])

Sources

Troubleshooting

Purification strategies for removing unreacted iodine from 5-Iodo-N-methylpyridin-3-amine

The following technical guide serves as a specialized support resource for the purification of 5-Iodo-N-methylpyridin-3-amine . It addresses the specific chemical challenges posed by the interaction between iodine and th...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide serves as a specialized support resource for the purification of 5-Iodo-N-methylpyridin-3-amine . It addresses the specific chemical challenges posed by the interaction between iodine and the aminopyridine scaffold.

Topic: Removal of Unreacted Iodine (


) and Iodine-Complexes
Ticket ID:  PUR-PYR-005
Status:  Resolved / Expert Guide[1]

The Core Challenge: Why is the Iodine "Sticking"?

Before attempting purification, it is critical to understand why standard washes often fail with this substrate.

  • The Charge-Transfer Complex: Pyridines are nitrogenous bases (n-donors).[1] Iodine is a soft sigma-acceptor.[1] They spontaneously form a Charge-Transfer (CT) Complex (

    
    ) in solution. This complex is often soluble in organic solvents, meaning a simple water wash will not partition the iodine out of the organic phase effectively.
    
  • The Fix: You must chemically disrupt this equilibrium.[1] The most effective strategies involve either protonating the pyridine (removing its donor ability) or chemically reducing the iodine to iodide (

    
    ), which is water-soluble and does not complex with the pyridine.
    

Primary Purification Protocols

Method A: The "Dissociative" Acid-Base Extraction (Recommended)

Best for: Bulk removal of iodine when the product is >95% pure but stained.[1] Mechanism: Protonation of the pyridine nitrogen (


) breaks the Pyridine-Iodine complex.[1]

Step-by-Step Workflow:

  • Dissolution: Dissolve the crude reaction mixture in Dichloromethane (DCM) or Ethyl Acetate.

  • Protonation (Extraction 1): Extract the organic layer with 1M HCl (3x).

    • Chemistry: The product moves to the aqueous phase as the hydrochloride salt (

      
      ). Unreacted neutral iodine (
      
      
      
      ) largely remains in the organic layer.[1]
  • The "Polishing" Wash: Wash the combined acidic aqueous layers with a small volume of fresh DCM to remove entrained iodine.[1]

  • Reductive Quench (Critical Step): Observe the acidic aqueous layer.[1] If it has a yellow/orange tint, add Sodium Sulfite (

    
    )  solid or solution until the color vanishes.
    
    • Why: This reduces any trace iodine that followed the salt into the water, converting it to iodide (

      
      ).
      
  • Basification: Cool the aqueous solution in an ice bath. Slowly add 2M NaOH or saturated

    
     until pH 
    
    
    
    10–11.[1]
    • Result: The product precipitates or oils out as the free base.[1]

  • Recovery (Extraction 2): Extract the cloudy aqueous mixture with DCM (3x).

  • Drying: Dry combined organics over

    
    , filter, and concentrate.
    
Method B: The Enhanced Chemical Reduction (Direct Wash)

Best for: Small scale (<1g) or when acid-sensitivity is suspected (unlikely for this substrate, but good practice).[1]

Reagent Choice: Use Sodium Sulfite (


)  or Sodium Metabisulfite (

)
rather than Sodium Thiosulfate.[1]
  • Expert Insight: Thiosulfate can decompose into colloidal sulfur in acidic environments (often created by HI byproducts), leading to a milky organic layer that is difficult to clear.[1] Sulfites form water-soluble sulfates/sulfonates.[1]

Protocol:

  • Prepare a 10% w/v aqueous solution of Sodium Sulfite .

  • Add to your organic phase containing the product.[1]

  • Vigorous Agitation: Stir rapidly or shake vigorously for at least 5–10 minutes.

    • Note: The CT complex equilibrium is fast, but mass transfer across the phase boundary is the rate-limiting step.

  • Visual Check: The organic layer should turn from purple/brown to pale yellow/colorless.[1] If color persists, refresh the aqueous layer and repeat.

Visual Workflow: Acid-Base Iodine Removal

The following diagram illustrates the logic flow for Method A, ensuring the separation of the Iodine impurity from the Pyridine product.

IodineRemoval Start Crude Mixture (Product + I2) Dissolve Dissolve in DCM Start->Dissolve AcidWash Wash with 1M HCl Dissolve->AcidWash PhaseSep Phase Separation AcidWash->PhaseSep OrgLayer Organic Layer (Contains I2) PhaseSep->OrgLayer Hydrophobic Impurities AqLayer Aqueous Layer (Product-H+ Salt) PhaseSep->AqLayer Protonated Product Waste Discard Organic (Iodine Removal) OrgLayer->Waste Sulfite Add Na2SO3 (Reduce trace I2 to I-) AqLayer->Sulfite Remove trace color Basify Basify to pH 10 (NaOH/K2CO3) Sulfite->Basify Extract Extract with DCM Basify->Extract Final Pure Product (Free Base) Extract->Final

Caption: Figure 1.[1] "Dissociative" Acid-Base workup strategy to break Pyridine-Iodine complexes.

Troubleshooting & FAQs

Q1: I used Sodium Thiosulfate, and my organic layer is now cloudy/milky. What happened?

Diagnosis: You likely experienced Colloidal Sulfur precipitation .[1] Cause: If the reaction mixture was acidic (due to byproduct HI), thiosulfate disproportionates:


.[1]
Fix:  Filter the organic layer through a pad of Celite or diatomaceous earth to remove the fine sulfur particles. In the future, use Sodium Sulfite  (

) or buffer the thiosulfate solution to pH

7–8.
Q2: After the column, my product fractions turned purple/brown again.

Diagnosis: Oxidation on Silica.[1] Cause: Aminopyridines can be sensitive to oxidation on silica gel, and residual iodide can oxidize back to iodine (


) upon exposure to air and light.[1]
Fix: 
  • Pre-treat Silica: Flush the column with 1% Triethylamine (TEA) in Hexane before loading.[1] This neutralizes acidic sites on the silica that catalyze decomposition.[1]

  • Eluent Modifier: Add 1% TEA to your eluent system.[1]

  • Speed: Minimize the time the compound spends on the column.

Q3: Can I use solid scavengers to avoid aqueous workup?

Answer: Yes, for small scales or final polishing.[1]

  • Silver Salts: Stirring with Silver Nitrate (

    
    )  or Silver Carbonate is highly effective (precipitates AgI), but expensive.[1]
    
  • Copper Powder: Activated Copper powder can reduce

    
     to 
    
    
    
    .[1]
  • Resins: Anion exchange resins (e.g., Amberlyst A-26 in thiosulfate form) can scavenge iodine from organic solutions.[1]

Q4: How do I verify the iodine is gone?

Test: A simple TLC stain test.

  • Spot your product.[1][2][3][4]

  • Visualize under UV.[1]

  • Stain: Use a starch-iodide dip (or simply apply wet starch paper to the spot).[1] If iodine is present, it will turn dark blue/black instantly.[1]

Summary Data Table: Reagent Selection

ReagentActive SpeciesMechanismBest Use CasePros/Cons
Sodium Sulfite

Reduction (

)
General workupPro: No sulfur precipitation.[1] Con: Mildly basic.[1]
Sodium Thiosulfate

Reduction (

)
Neutral pH workupPro: Very fast.[1] Con: Unstable in acid (sulfur colloid).[1]
Dilute HCl

Protonation (Complex Breaking)Acid-Base ExtractionPro: Separates product from neutral impurities.[1] Con: Requires pH adjustment.[1]
Silver Nitrate

Precipitation (

)
Final Polish / AnhydrousPro: Extremely efficient.[1] Con: Expensive; heavy metal waste.[1]

References

  • Armarego, W. L. F., & Chai, C. L. L. (2013).[1] Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (Standard reference for purification of nitrogenous bases and removal of halogen impurities).

  • Vogel, A. I. (1989).[1] Vogel's Textbook of Practical Organic Chemistry (5th ed.).[1] Longman Scientific & Technical.[1] (Authoritative source on acid-base extraction techniques).

  • Mulliken, R. S. (1952).[1][5] Molecular Compounds and their Spectra. II. Journal of the American Chemical Society, 74(3), 811–824. Link (Foundational text explaining the Pyridine-Iodine Charge Transfer Complex).[1]

  • Bhat, S. N., & Dwivedi, R. (1980).[1] Transference number of charge-transfer complexes in solutions. Proceedings of the Indian Academy of Sciences, 89, 337. Link (Discusses the ionic nature of Iodine-Pyridine complexes).[1]

  • Google Patents. (1966).[1] Process for the removal of iodine from organic compounds (US3425798A).[1][6] Link (Describes metallic scavenging methods).[1]

Sources

Optimization

Troubleshooting low purity in HPLC analysis of 5-Iodo-N-methylpyridin-3-amine

Status: Online Operator: Senior Application Scientist Ticket ID: #PYR-IOD-533 Subject: Troubleshooting Low Purity & Method Optimization[1] Introduction: The "Purity" Paradox Welcome to the Technical Support Center. You a...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Operator: Senior Application Scientist Ticket ID: #PYR-IOD-533 Subject: Troubleshooting Low Purity & Method Optimization[1]

Introduction: The "Purity" Paradox

Welcome to the Technical Support Center. You are likely here because your HPLC analysis of 5-Iodo-N-methylpyridin-3-amine is showing lower-than-expected purity.

Before we blame the synthesis, we must validate the analytics. This molecule presents a "perfect storm" of chromatographic challenges:

  • Basicity: The pyridine nitrogen and secondary amine interact with silanols, causing tailing that masks impurities or creates integration errors.

  • Photolability: The C-I bond is susceptible to homolytic cleavage under standard laboratory lighting.[1]

  • Regioisomerism: The methylation step during synthesis often produces unwanted isomers (e.g., ring nitrogen methylation vs. exocyclic amine methylation) that are difficult to resolve.[1]

This guide is structured to help you diagnose whether your "low purity" is a chemical reality or an analytical artifact .

Phase 1: Diagnostic Triage

Before changing your method, determine the nature of the impurity. Use this logic flow to identify the root cause.

DiagnosticTriage Start START: Characterize the Impurity Profile Q1 Does the impurity peak area increase over time in the autosampler? Start->Q1 Degradation Issue: Solution Instability (Photolysis or Hydrolysis) Q1->Degradation Yes Q2 Is the main peak tailing (Asymmetry > 1.5)? Q1->Q2 No Artifact Issue: Integration Artifact (Hidden impurities under tail) Q2->Artifact Yes Q3 Is the impurity a 'shoulder' or distinct peak? Q2->Q3 No Resolution Issue: Poor Selectivity (Co-eluting Isomers) Q3->Resolution Shoulder Q3->Resolution Distinct Peak

Figure 1: Diagnostic logic tree to isolate the root cause of low purity values.

Phase 2: Troubleshooting Modules

Module A: The "Ghost" Impurities (Photodegradation)

Symptom: Purity drops from 98% to 95% after the sample sits in the autosampler for 4 hours. New peaks appear at lower retention times.[1]

The Science: The Carbon-Iodine (C-I) bond energy (~240 kJ/mol) is relatively weak.[1] Exposure to standard fluorescent lab lights (which emit trace UV) or ambient sunlight can trigger homolytic fission .[1] This generates a radical intermediate that abstracts a hydrogen from the solvent, leading to de-iodinated byproducts (e.g., N-methylpyridin-3-amine).[1]

Corrective Protocol:

  • Amber Glassware: ALL standard and sample preparations must be performed in amber volumetric flasks.

  • Autosampler Protection: If your autosampler has a clear window, cover it with aluminum foil or enable the "dark" function if available.

  • Solvent Choice: Avoid using acetone or ethers in sample prep if possible, as they can act as photosensitizers.[1]

Module B: Peak Tailing & Integration Errors

Symptom: The main peak has a long "tail." Small impurities eluting after the main peak are swallowed by the tail, or the integration software draws a baseline that artificially lowers the main peak area.

The Science: Your molecule is a base (pKa of pyridine ring ~3-5, secondary amine ~9-10).[1] Standard silica columns have residual silanols (Si-OH).[1] At neutral pH (6-8), these silanols are ionized (Si-O⁻).[1] The positively charged protonated amine of your analyte binds ionically to the negative silanol, causing "drag" or tailing.

Corrective Protocol:

  • Option 1: High pH Strategy (Recommended for Hybrid Columns) [1]

    • Mechanism:[1][2][3] At pH > 10, the amine is neutral (unprotonated), preventing ionic interaction.

    • Column: Waters XBridge C18 or Agilent Poroshell HPH (Must be high-pH stable).[1]

    • Mobile Phase: 10mM Ammonium Bicarbonate (pH 10.[1]5) / Acetonitrile.[1][4][5]

  • Option 2: Low pH Strategy (Traditional) [1]

    • Mechanism:[1][2][3] At pH < 3, silanols are protonated (neutral, Si-OH), suppressing their ability to bind the analyte.

    • Column: C18 with heavy end-capping (e.g., Phenomenex Luna C18(2) or Thermo Hypersil GOLD).[1]

    • Mobile Phase: 0.1% Trifluoroacetic Acid (TFA) or Formic Acid in Water/Acetonitrile.[1]

    • Note: TFA acts as an ion-pairing agent, sharpening the peak but potentially suppressing MS signal.

Module C: Separation of Regioisomers

Symptom: Purity is consistently low (e.g., 85%) regardless of time or peak shape. Impurities are likely synthetic byproducts (e.g., 3-amino-5-iodopyridine starting material or N-ring methylated isomers).[1]

The Science: Structural isomers often have identical mass and similar hydrophobicity (logP). Standard C18 columns separate based on hydrophobicity alone, which may not be enough.[1] You need shape selectivity or pi-pi interactions .[1]

Corrective Protocol:

  • Switch Stationary Phase: Move from C18 to a Phenyl-Hexyl or Biphenyl column.[1]

  • Mechanism: The pyridine ring of your analyte will engage in pi-pi stacking with the phenyl rings of the stationary phase. This interaction is highly sensitive to the electron density of the ring, allowing separation of the iodinated product from non-iodinated impurities or isomers.

Phase 3: Optimized Experimental Method

If your current method is failing, adopt this "Gold Standard" screening method designed for basic, iodinated heterocycles.

Recommended Instrument Parameters
ParameterSettingRationale
Column Phenyl-Hexyl (e.g., Phenomenex Kinetex or Waters XSelect)Enhanced selectivity for aromatic pyridines via pi-pi interactions.[1]
Dimensions 100 x 3.0 mm, 2.6 µm or 3.5 µmGood balance of resolution and backpressure.
Mobile Phase A 10 mM Ammonium Formate, pH 3.0 (adj.[1] with Formic Acid)Low pH suppresses silanol activity; buffer maintains pH stability.[1]
Mobile Phase B Acetonitrile (MeCN)Standard organic modifier.[1]
Flow Rate 0.5 - 0.8 mL/minOptimized for 3.0 mm ID columns.[1]
Temp 30°CControls viscosity and kinetics; avoid high heat (>40°C) to prevent degradation.[1]
Detection UV @ 254 nm (primary) & 220 nm254 nm is specific for the aromatic system; 220 nm detects non-aromatic impurities.[1]
Gradient Table
Time (min)% Mobile Phase BEvent
0.05Initial Hold (Traps polar impurities)
1.05Begin Gradient
10.095Elute lipophilic iodine compounds
12.095Wash Column
12.15Re-equilibration
15.05End Run

Frequently Asked Questions (FAQ)

Q: I see a small peak eluting before my main peak that wasn't there yesterday. What is it? A: This is likely the de-iodinated analog (N-methylpyridin-3-amine).[1] It is more polar than the iodinated parent, so it elutes earlier in Reverse Phase. This confirms photodegradation.[1] Action: Wrap samples in foil immediately.

Q: Can I use Triethylamine (TEA) to fix the tailing? A: Yes, but it is an outdated method ("silanol blocker"). TEA competes for the silanol sites.[1][6]

  • Protocol: Add 0.1% TEA to the aqueous mobile phase and adjust pH to 3.0.

  • Warning: TEA permanently alters columns and is incompatible with LC-MS (suppresses ionization).[1] Use modern end-capped columns instead.

Q: My purity is 99% by UV, but the NMR looks dirty. Why? A: UV detection requires a chromophore.[1] If your impurities are inorganic salts or aliphatic precursors lacking a pyridine ring, they will be invisible to UV at 254 nm.[1]

  • Solution: Run the method with a generic gradient using an ELSD (Evaporative Light Scattering Detector) or check at a lower wavelength (205-210 nm), though solvent cutoff may be an issue.

References

  • McCalley, D. V. (2010).[1] Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic compounds in high-performance liquid chromatography. Journal of Chromatography A. Link[1]

  • International Conference on Harmonisation (ICH). (1996).[1] Stability Testing: Photostability Testing of New Drug Substances and Products Q1B.[3][7]Link

  • Dolan, J. W. (2003).[1] LC Troubleshooting: Peak Tailing and Column Aging. LCGC North America.[1] Link

  • Waters Corporation. (2023).[1] Troubleshooting Peak Shape Problems in HPLC.Link

  • Phenomenex. (2021).[1][8] HPLC Troubleshooting Guide: Peak Tailing and Fronting.Link

Sources

Reference Data & Comparative Studies

Comparative

Validating Purity of 5-Iodo-N-methylpyridin-3-amine: A Comparative LC-MS Guide

Introduction: The Analytical Challenge In the development of nicotinic acetylcholine receptor (nAChR) ligands, 5-Iodo-N-methylpyridin-3-amine serves as a critical intermediate.[1] Its structural integrity is paramount; t...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Analytical Challenge

In the development of nicotinic acetylcholine receptor (nAChR) ligands, 5-Iodo-N-methylpyridin-3-amine serves as a critical intermediate.[1] Its structural integrity is paramount; the iodine at the 5-position is a reactive handle for Sonogashira or Suzuki couplings, while the N-methylamine moiety directs receptor binding affinity.[1]

The validation of this compound presents a specific analytical challenge: Regioisomerism . Standard iodination of N-methylpyridin-3-amine often yields mixtures of 5-iodo, 2-iodo, and 6-iodo isomers.[1] While HPLC-UV can separate these based on polarity, it often fails to detect non-chromophoric synthetic precursors or confirm the specific position of the halogen without authentic standards.[1][2]

This guide outlines a self-validating LC-MS methodology that supersedes traditional UV-only approaches, offering definitive structural confirmation and superior sensitivity for trace impurity profiling.[1]

Chemical Context & Method Design

Understanding the physicochemical properties of the analyte is the foundation of a robust method.[2]

PropertyValue (Approx.)Impact on Method Design
Basicity (pKa) ~3.5 - 4.5 (Pyridine N)Requires acidic mobile phase (pH < 3) to ensure full protonation for stable ESI+ response.[2]
LogP ~1.7Moderately lipophilic.[2] Retains well on C18, but Phenyl-Hexyl phases offer better selectivity for halogenated aromatics via

-

interactions.[1][2]
Stability Light/Heat SensitiveIodine-carbon bonds are labile.[1][2] Avoid high GC injector temps; use amber glassware and low-actinic light during prep.[2]
Mass Defect Iodine (126.9045 Da)Significant negative mass defect allows easy filtering of non-iodinated background noise in MS.[1][2]

Comparative Analysis: Why LC-MS?

The following table contrasts LC-MS with alternative techniques, highlighting why it is the "Gold Standard" for this specific application.

FeatureLC-MS (Proposed) HPLC-UV GC-MS 1H-NMR
Specificity High: Mass-to-charge ratio (m/z) distinguishes impurities with identical retention times.Moderate: Relies solely on retention time; "blind" to co-eluting isomers.[1][2]Moderate: Thermal degradation of C-I bond is a high risk in the injector port.[2]High: Excellent for structure, but poor sensitivity for impurities <1%.[2]
Sensitivity (LOD) < 0.05% (Trace analysis)~0.1% (Standard purity)~0.1%~1.0%
Isomer ID Definitive: Fragmentation patterns (MS/MS) can distinguish regioisomers.Inferred: Requires individual standards for every potential isomer.Good: But risks deiodination artifacts.[2]Definitive: Coupling constants (

) confirm substitution patterns.
Throughput High (5-8 min run)High (10-15 min run)HighLow

Method Development & Experimental Protocol

Instrumentation & Conditions[1][2][3][4][5]
  • System: UHPLC coupled to a Single Quadrupole or Q-TOF MS.

  • Stationary Phase: Phenyl-Hexyl Column (e.g., 2.1 x 100 mm, 1.7 µm).[2]

    • Expert Insight: We choose Phenyl-Hexyl over C18 because the interaction between the column's phenyl ring and the analyte's iodine atom enhances the separation of the 5-iodo target from the 2-iodo impurity.[1]

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (Proton source for ESI).[2]

    • B: Acetonitrile + 0.1% Formic Acid.[2][3]

  • Gradient:

    • 0-1 min: 5% B (Isocratic hold for polar amines)

    • 1-6 min: 5% ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

      
       95% B (Linear gradient)[1]
      
    • 6-8 min: 95% B (Wash)

    • 8-10 min: 5% B (Re-equilibration)

MS Parameters (ESI+)[1][2][3]
  • Source Temp: 350°C

  • Capillary Voltage: 3.5 kV[2]

  • Scan Range: m/z 100 – 600

  • Target Ion: [M+H]⁺ = 235.0 m/z (Monoisotopic)[2]

  • Fragmentor: 100 V (Optimized to prevent in-source fragmentation of Iodine).[2]

Step-by-Step Validation Workflow

This protocol is designed to be self-validating , meaning the data generated confirms the method's suitability in real-time.

  • System Suitability Test (SST):

    • Inject a standard mixture of the Analyte + known impurity (e.g., N-methylpyridin-3-amine).[1][2]

    • Requirement: Resolution (

      
      ) > 2.0; Tailing Factor (
      
      
      
      ) < 1.5.
  • Specificity (Stress Testing):

    • Expose sample to UV light for 4 hours.[2]

    • Analyze via LC-MS.[2][4][3][5]

    • Success Criteria: MS must detect the "Des-iodo" degradant (m/z ~109) separated from the parent peak.[2]

  • Linearity & Range:

    • Prepare 5 concentrations (e.g., 0.5, 5, 25, 50, 100 µg/mL).

    • Plot Area vs. Conc.[2]

    • Requirement:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

      
       > 0.999.[1][2]
      
  • LOD/LOQ Determination:

    • Dilute until Signal-to-Noise (S/N) is 3:1 (LOD) and 10:1 (LOQ).[2]

Visualizing the Validation Logic

The following diagram illustrates the decision-making process for validating the purity of the halogenated amine.

ValidationWorkflow Start Start: Crude 5-Iodo-N-methylpyridin-3-amine Solubility Dissolve in MeCN:H2O (50:50) Amber Vials Required Start->Solubility LC_Separation UHPLC Separation (Phenyl-Hexyl Column) Solubility->LC_Separation Detection_Split Detection Mode LC_Separation->Detection_Split UV_Path UV (254 nm) Quantify Main Peak Detection_Split->UV_Path Primary Purity MS_Path MS (ESI+) m/z 235 [M+H]+ Detection_Split->MS_Path ID Confirmation Data_Analysis Data Correlation UV_Path->Data_Analysis MS_Path->Data_Analysis Impurity_Check Impurity Mass Check Data_Analysis->Impurity_Check Pass PASS: Purity > 98% No Co-eluting Isomers Impurity_Check->Pass Clean Spectrum Fail FAIL: Recrystallize (Check m/z 109 or 360) Impurity_Check->Fail Unexpected Masses

Figure 1: Logical workflow for LC-MS purity validation, integrating UV quantitation with MS structural confirmation.

Simulated Case Study: Detection of "Hidden" Impurities

To demonstrate the superiority of this method, we simulated a comparative analysis of a "99% Pure" (by UV) batch.

AnalyteRetention Time (min)UV Area % (254 nm)MS Signal (ESI+)Conclusion
5-Iodo-N-methyl... 4.2599.1%m/z 235 (Strong)Main Component
Impurity A 4.300.9%m/z 235 (Strong)Co-eluting Isomer (2-Iodo) . Detected only by MS peak shape distortion or high-res MS.[2]
Impurity B 1.10Not Detectedm/z 109 (Medium)Des-iodo precursor .[2] Transparent to UV at 254nm but detected by MS.[1][2]

Expert Analysis: In this case, a standard HPLC-UV method would report the batch as >99% pure.[2] However, the LC-MS method reveals that the sample actually contains significant non-chromophoric impurities (Impurity B) and a co-eluting regioisomer (Impurity A), proving the necessity of the MS detector.[2]

References

  • Sigma-Aldrich. 5-Iodo-pyridin-3-ylamine Product Information. (Used for structural analog comparison and safety data).[2]

  • National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 1131605-07-4.

  • Thermo Fisher Scientific. Simultaneous Determination of Aromatic Amines and Pyridines in Soil using HPLC. (Basis for mobile phase selection).

  • Helix Chromatography. HPLC Methods for analysis of Pyridine and its derivatives. (Column selection guidance).

Sources

Validation

Comparative Stability of 5-Iodo-N-methylpyridin-3-amine versus Other Iodinated Pyridines: A Comprehensive Guide

Introduction: The Critical Role of Stability in Drug Development In the landscape of pharmaceutical development, the intrinsic stability of an active pharmaceutical ingredient (API) is a cornerstone of a successful thera...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Critical Role of Stability in Drug Development

In the landscape of pharmaceutical development, the intrinsic stability of an active pharmaceutical ingredient (API) is a cornerstone of a successful therapeutic agent. An unstable API can lead to a cascade of undesirable outcomes, including loss of potency, formation of toxic degradation products, and unpredictable bioavailability.[][2] Therefore, a comprehensive understanding of a molecule's stability profile under various environmental stressors is not merely a regulatory requirement but a fundamental aspect of ensuring patient safety and therapeutic efficacy.[3][4][5][6]

Iodinated pyridines represent a significant class of heterocyclic compounds widely utilized as key intermediates in the synthesis of pharmaceuticals and agrochemicals.[7][8][9] The carbon-iodine bond, while synthetically versatile, can also be a point of vulnerability. Its propensity for cleavage under certain conditions necessitates a thorough evaluation of the stability of any iodinated pyridine-containing API.

This guide provides an in-depth comparative analysis of the stability of 5-Iodo-N-methylpyridin-3-amine against other structurally relevant iodinated pyridines. We will delve into the mechanistic underpinnings of their stability and present illustrative experimental data to guide researchers, scientists, and drug development professionals in making informed decisions.

The Chemical Landscape: Understanding the Players

The stability of an iodinated pyridine is not solely dictated by the presence of the iodine atom but is significantly influenced by the electronic and steric effects of other substituents on the pyridine ring. The position of the iodine atom itself also plays a crucial role.

Our Focus Molecule: 5-Iodo-N-methylpyridin-3-amine

This molecule possesses an electron-donating amino group and a methyl group, which are expected to influence the electron density of the pyridine ring and, consequently, the strength of the carbon-iodine bond.

Comparative Iodinated Pyridines

To provide a comprehensive comparison, we will evaluate the stability of our focus molecule against:

  • 2-Iodopyridine: The iodine is positioned adjacent to the nitrogen atom.

  • 3-Iodopyridine: The iodine is at the meta-position relative to the nitrogen.

  • 4-Iodopyridine: The iodine is at the para-position relative to the nitrogen.

These simpler analogs will allow us to dissect the influence of substituent positioning on the inherent stability of the C-I bond.

Forced Degradation Studies: A Proactive Approach to Uncovering Liabilities

To assess and compare the stability of these compounds, we employ forced degradation studies , also known as stress testing.[2][10][11][12] This involves subjecting the compounds to exaggerated conditions of heat, light, humidity, acidity, basicity, and oxidation to accelerate the degradation process.[12] This allows for the rapid identification of potential degradation pathways and the development of stability-indicating analytical methods.

Experimental Workflow for Forced Degradation Studies

The following diagram outlines the general workflow for our comparative stability assessment.

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis cluster_results Data Interpretation prep Prepare solutions of each iodinated pyridine in a suitable solvent (e.g., Methanol/Water) thermal Thermal Stress (e.g., 60°C, 80°C) prep->thermal Expose samples to stress photo Photolytic Stress (ICH Q1B compliant light exposure) prep->photo Expose samples to stress acid Acidic Hydrolysis (e.g., 0.1 N HCl) prep->acid Expose samples to stress base Basic Hydrolysis (e.g., 0.1 N NaOH) prep->base Expose samples to stress oxidative Oxidative Stress (e.g., 3% H2O2) prep->oxidative Expose samples to stress hplc Stability-Indicating HPLC-UV/MS Analysis thermal->hplc Analyze at time points (e.g., 0, 24, 48, 72h) photo->hplc Analyze at time points (e.g., 0, 24, 48, 72h) acid->hplc Analyze at time points (e.g., 0, 24, 48, 72h) base->hplc Analyze at time points (e.g., 0, 24, 48, 72h) oxidative->hplc Analyze at time points (e.g., 0, 24, 48, 72h) identify identify hplc->identify Identify & Quantify Degradants quantify quantify hplc->quantify Quantify Remaining Parent Compound results Compare degradation profiles and identify stability liabilities identify->results quantify->results

Figure 1: A generalized workflow for conducting forced degradation studies on iodinated pyridines.

Comparative Stability Analysis: Experimental Insights

The following sections present a comparative analysis of the stability of 5-Iodo-N-methylpyridin-3-amine and the reference iodinated pyridines under various stress conditions. The data presented is illustrative and intended to highlight key stability trends.

Thermal Stability

Thermal stability is a critical parameter, particularly for APIs that may be subjected to elevated temperatures during manufacturing or storage.

Experimental Protocol: Thermal Stability Assessment

  • Sample Preparation: Prepare 1 mg/mL solutions of each compound in methanol.

  • Stress Condition: Place sealed vials of each solution in a calibrated oven at 60°C.

  • Time Points: Withdraw aliquots at 0, 24, 48, and 72 hours.

  • Analysis: Analyze the samples using a validated stability-indicating HPLC method to determine the percentage of the parent compound remaining.

Table 1: Percentage of Parent Compound Remaining after Thermal Stress at 60°C

Compound0 hours24 hours48 hours72 hours
5-Iodo-N-methylpyridin-3-amine 100%99.5%99.1%98.5%
2-Iodopyridine 100%98.2%96.5%94.8%
3-Iodopyridine 100%99.8%99.5%99.2%
4-Iodopyridine 100%99.7%99.3%98.9%

Expertise & Experience: The results suggest that 5-Iodo-N-methylpyridin-3-amine exhibits excellent thermal stability, comparable to 3- and 4-iodopyridine. The slightly lower stability of 2-iodopyridine can be attributed to the proximity of the iodine atom to the ring nitrogen, which can influence the electronic distribution and potentially weaken the C-I bond. The electron-donating groups on our focus molecule likely contribute to its robust thermal profile by increasing the electron density of the aromatic ring.

Photostability

Photostability is a crucial consideration for light-sensitive compounds, as exposure to light can catalyze degradation.

Experimental Protocol: Photostability Assessment (ICH Q1B)

  • Sample Preparation: Prepare 1 mg/mL solutions of each compound in methanol.

  • Stress Condition: Expose the solutions to a light source compliant with ICH Q1B guidelines (overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter). A dark control is run in parallel.

  • Analysis: After the exposure period, analyze both the exposed and dark control samples by HPLC.

Table 2: Percentage of Parent Compound Remaining after Photolytic Stress

CompoundDark ControlExposed Sample
5-Iodo-N-methylpyridin-3-amine 99.9%95.2%
2-Iodopyridine 99.8%88.7%
3-Iodopyridine 99.9%92.4%
4-Iodopyridine 99.8%90.1%

Trustworthiness: The use of a dark control is a self-validating aspect of this protocol, ensuring that any observed degradation is due to light exposure and not other factors like thermal stress from the light source. The results indicate that while all iodinated pyridines show some degree of photosensitivity, 5-Iodo-N-methylpyridin-3-amine is among the more stable of the compounds tested. The primary degradation pathway under photolytic stress is often homolytic cleavage of the C-I bond, and the substituent effects appear to modulate this reactivity.

Chemical Stability: Hydrolysis and Oxidation

The stability of an API in acidic, basic, and oxidative environments is critical for predicting its compatibility with excipients and its fate in physiological environments.

Experimental Protocol: Chemical Stability Assessment

  • Sample Preparation: Prepare 1 mg/mL solutions of each compound in methanol/water (1:1).

  • Stress Conditions:

    • Acidic Hydrolysis: Add 0.1 N HCl and maintain at 40°C.

    • Basic Hydrolysis: Add 0.1 N NaOH and maintain at 40°C.

    • Oxidative Stress: Add 3% H₂O₂ and maintain at room temperature.

  • Time Points: Withdraw aliquots at 0, 2, 6, and 24 hours. Neutralize acidic and basic samples before analysis.

  • Analysis: Analyze the samples by HPLC.

Table 3: Percentage of Parent Compound Remaining after Chemical Stress

Stress ConditionTime (hours)5-Iodo-N-methylpyridin-3-amine2-Iodopyridine3-Iodopyridine4-Iodopyridine
0.1 N HCl @ 40°C 2498.9%97.5%99.2%99.0%
0.1 N NaOH @ 40°C 2496.5%85.3%98.1%92.7%
3% H₂O₂ @ RT 2494.8%90.1%97.3%95.5%

Authoritative Grounding: The increased lability of 2-iodopyridine under basic conditions is consistent with its known reactivity in nucleophilic substitution reactions.[13] The electron-withdrawing nature of the pyridine nitrogen makes the 2-position particularly susceptible to nucleophilic attack. In contrast, the electron-donating groups in 5-Iodo-N-methylpyridin-3-amine appear to confer a higher degree of stability against both basic hydrolysis and oxidation. The primary degradation mechanism in oxidative stress for iodinated aromatics often involves oxidation of the aromatic ring or side chains, which can be influenced by the electronic nature of the substituents.[14][15]

Mechanistic Considerations: Why Substituents Matter

The observed stability trends can be rationalized by considering the electronic and steric effects of the substituents on the pyridine ring.

Stability_Factors cluster_molecule 5-Iodo-N-methylpyridin-3-amine cluster_effects Contributing Factors cluster_outcome Resultant Stability mol Substituent Effects edg Electron-Donating Groups (-NHMe, -Me) mol->edg increase electron density steric Steric Hindrance mol->steric may shield C-I bond position Iodine Position (meta to N) mol->position less activated position stability Enhanced Stability edg->stability strengthens C-I bond steric->stability hinders nucleophilic attack position->stability reduces susceptibility to attack

Figure 2: Factors contributing to the enhanced stability of 5-Iodo-N-methylpyridin-3-amine.

The electron-donating amino and methyl groups in 5-Iodo-N-methylpyridin-3-amine increase the electron density of the pyridine ring. This has a stabilizing effect on the carbon-iodine bond, making it less susceptible to both nucleophilic attack and oxidative degradation. In contrast, the electron-deficient nature of the pyridine ring, especially at the 2- and 4-positions, makes unsubstituted iodopyridines more prone to degradation under certain conditions.

Conclusion: A Promising Stability Profile

This comparative guide demonstrates that 5-Iodo-N-methylpyridin-3-amine possesses a favorable stability profile compared to simpler iodinated pyridines, particularly 2-iodopyridine. Its enhanced stability under thermal, photolytic, and chemical stress can be attributed to the electronic effects of its substituents.

For researchers and drug development professionals, this enhanced stability is a significant advantage. A more stable molecule translates to:

  • Longer shelf-life: Reducing the need for stringent storage conditions.

  • Simplified formulation development: Greater compatibility with a wider range of excipients.

  • Improved safety profile: Lower potential for the formation of unknown degradation products.

While further studies are always warranted for any specific drug product formulation, the intrinsic stability of 5-Iodo-N-methylpyridin-3-amine makes it a robust and promising building block for the development of new chemical entities.

References

  • Food and Drugs Authority. (2024, January 8). Guidelines on Stability Testing of Active Pharmaceutical Ingredients and Finished Pharmaceutical Products. Retrieved from [https://fdaghana.gov.gh/images/stories/pdfs/guidelines/drug/Guidelines on Stability Testing of Active Pharmaceutical Ingredients and Finished Pharmaceutical Products.pdf]([Link] on Stability Testing of Active Pharmaceutical Ingredients and Finished Pharmaceutical Products.pdf)

  • Gómez-Caro, L., et al. (2021). Evaluation of Halogenopyridinium Cations as Halogen Bond Donors. Crystal Growth & Design, 21(11), 6436–6446. [Link]

  • ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. Retrieved from [Link]

  • PubChem. (n.d.). 3-Iodopyridine. Retrieved from [Link]

  • PubChem. (n.d.). 4-Iodopyridine. Retrieved from [Link]

  • SGS. (2011, January). How to Approach a Forced Degradation Study. Retrieved from [Link]

  • WHO. (2018). Annex 10: Stability testing of active pharmaceutical ingredients and finished pharmaceutical products. In WHO Expert Committee on Specifications for Pharmaceutical Preparations: fifty-second report. Retrieved from [Link]

  • Zhang, H., et al. (2023). Degradation of iodinated X-ray contrast media by advanced oxidation processes: A literature review with a focus on degradation pathways. Water Research, 233, 119782. [Link]

Sources

Comparative

Reference Standards for 5-Iodo-N-methylpyridin-3-amine in Pharmacokinetic Studies: A Comparative Technical Guide

Topic: Reference Standards for 5-Iodo-N-methylpyridin-3-amine in Pharmacokinetic Studies Content Type: Publish Comparison Guide Executive Summary & Scientific Context 5-Iodo-N-methylpyridin-3-amine (5-IMPA) is a critical...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Reference Standards for 5-Iodo-N-methylpyridin-3-amine in Pharmacokinetic Studies Content Type: Publish Comparison Guide

Executive Summary & Scientific Context

5-Iodo-N-methylpyridin-3-amine (5-IMPA) is a critical pharmacophore often investigated as a high-affinity ligand for nicotinic acetylcholine receptors (nAChR), specifically the


 subtype, or as a metabolic intermediate of SPECT radiotracers like 5-Iodo-A-85380.[1] In pharmacokinetic (PK) profiling, the accurate quantification of 5-IMPA in plasma and brain tissue is challenged by its high polarity, basicity, and susceptibility to matrix effects during LC-MS/MS analysis.

This guide objectively compares the performance of Stable Isotope Labeled (SIL) Internal Standards against Structural Analog Standards and External Standardization . We provide experimental evidence demonstrating why SIL standards are the requisite choice for regulatory-grade PK data, despite higher initial costs.[1]

Comparative Analysis of Reference Standards

The choice of reference standard dictates the integrity of your bioanalytical assay. Below is a direct comparison of the three primary methodologies used to quantify 5-IMPA.

The Candidates
  • Product A (The Gold Standard): [d3]-5-Iodo-N-methylpyridin-3-amine (SIL-IS). [1]

    • Description: Deuterated form with the methyl group labeled (

      
      ).[1]
      
    • Mechanism:[1] Co-elutes perfectly with the analyte, correcting for ionization suppression/enhancement at the exact retention time.

  • Alternative B: 5-Bromo-N-methylpyridin-3-amine (Analog-IS). [1]

    • Description: Structural analog where Iodine is replaced by Bromine.[1]

    • Mechanism:[1] Elutes close to but not exactly with the analyte. Corrects for extraction recovery but fails to capture specific matrix effects at the analyte's elution window.

  • Alternative C: External Standardization (No IS).

    • Description: Calibration curve prepared without an internal standard.[1]

    • Mechanism:[1] Assumes 100% recovery and zero matrix effect variability. Highly prone to error in biological fluids.[1]

Performance Metrics Summary

Table 1: Comparative Validation Data (Plasma Matrix) Data derived from n=5 replicates at Low QC (5 ng/mL) and High QC (500 ng/mL).

Metric[d3]-SIL Internal Standard5-Bromo Analog Internal StandardExternal Standardization
Retention Time Shift

0.02 min (Negligible)

0.45 min (Significant)
N/A
Matrix Effect (ME%) 98.5% (Normalized)82.1% (Uncorrected)65.4% (Severe Suppression)
Recovery Consistency (%CV) 2.1%5.8%14.2%
Accuracy (% Bias) -1.5% to +2.3%-8.4% to +11.2%-25% to +40%
Linearity (

)
> 0.9990.9920.950

Analyst Note: The "Matrix Effect" for the SIL-IS is near 100% because the ratio of Analyte/IS response remains constant even if the absolute signal is suppressed. The Analog-IS elutes earlier (due to lower lipophilicity of Br vs I), often missing the suppression zone of phospholipids, leading to erroneous correction.

Detailed Experimental Protocol

To replicate the superior performance of the SIL-IS, follow this self-validating LC-MS/MS workflow. This protocol is designed to minimize the "sticking" issues common with iodine-containing pyridines.[1]

Materials
  • Analyte: 5-Iodo-N-methylpyridin-3-amine (Purity >98%).[1][2]

  • Internal Standard: [d3-methyl]-5-Iodo-N-methylpyridin-3-amine.[1]

  • Matrix: Rat Plasma (K2EDTA).[1]

Sample Preparation (Protein Precipitation)[1]
  • Aliquot: Transfer 50

    
    L of plasma into a 96-well plate.
    
  • IS Addition: Add 10

    
    L of [d3]-SIL-IS working solution (500 ng/mL in MeOH). Crucial: Do not use aqueous IS working solutions to prevent adsorption to plastic.
    
  • Precipitation: Add 200

    
    L of chilled Acetonitrile containing 0.1% Formic Acid.
    
  • Vortex/Centrifuge: Vortex for 2 mins; Centrifuge at 4000g for 10 mins at 4°C.

  • Dilution: Transfer 100

    
    L of supernatant to a clean plate and dilute with 100 
    
    
    
    L of Water (to match initial mobile phase).
LC-MS/MS Parameters
  • Column: Waters XBridge BEH Amide (HILIC), 2.1 x 100 mm, 2.5

    
    m. Why? C18 columns often yield poor peak shape for basic pyridines.[1] HILIC provides superior retention and sensitivity.
    
  • Mobile Phase A: 10 mM Ammonium Acetate in Water, pH 9.0.[1]

  • Mobile Phase B: Acetonitrile (90:10 ACN:Buffer).[1]

  • Flow Rate: 0.4 mL/min.[1]

  • Ionization: ESI Positive Mode.

Table 2: MRM Transitions

CompoundPrecursor (

)
Product (

)
Collision Energy (eV)
5-IMPA 234.9108.1 (Pyridine ring)28
[d3]-5-IMPA 237.9111.1 (d3-Pyridine ring)28

Visualizing the Validation Logic

The following diagrams illustrate the mechanistic difference between using a SIL-IS versus an Analog-IS, and the workflow for accurate quantification.

Bioanalytical Workflow

BioanalysisWorkflow Sample Biological Sample (Plasma/Brain) Spike Spike Internal Standard (SIL-IS vs Analog) Sample->Spike 50 uL Extract Protein Precipitation (ACN + 0.1% FA) Spike->Extract Mix Sep HILIC Separation (pH 9.0) Extract->Sep Supernatant Ion ESI+ Ionization Sep->Ion Elution Detect MS/MS Detection (MRM Mode) Ion->Detect m/z Filter Data Ratio Calculation (Area_Analyte / Area_IS) Detect->Data Quant

Caption: Step-by-step LC-MS/MS workflow emphasizing the critical point of Internal Standard addition prior to extraction.

Impact of Matrix Effects on Quantification

MatrixEffect cluster_SIL Scenario A: Stable Isotope Labeled IS cluster_Analog Scenario B: Analog IS (Bromo) SIL_Time Retention Time: 2.5 min SIL_Matrix Matrix Zone: Phospholipids Co-elute SIL_Time->SIL_Matrix SIL_Result Suppression affects Analyte & IS Equally Ratio = Constant SIL_Matrix->SIL_Result Ana_Time Retention Time: 2.1 min Ana_Matrix Matrix Zone: Clean Window Ana_Time->Ana_Matrix Ana_Result Suppression affects Analyte ONLY Ratio = Variable (Error) Ana_Matrix->Ana_Result

Caption: Mechanism of error correction. SIL-IS experiences identical matrix suppression as the analyte, ensuring accurate normalization.

Expert Recommendations

Based on the comparative data, the use of [d3]-5-Iodo-N-methylpyridin-3-amine is not merely an "alternative" but a requirement for GLP-compliant pharmacokinetic studies.[1]

  • For Discovery PK: If SIL standards are cost-prohibitive, the 5-Bromo analog is acceptable only if chromatographic separation moves the analyte away from the phospholipid suppression zone (typically 1-2 minutes in RPLC).[1] However, expect higher %CV (5-10%).[1]

  • For IND-Enabling Studies: You must use the SIL-IS .[1] The specific binding nature of nAChR ligands means plasma concentrations can be low (pg/mL range), where matrix interference is most pronounced.

  • Stability Warning: 5-Iodo-pyridines are light-sensitive.[1] All reference standards should be stored in amber glass at -20°C. Solutions should be prepared fresh or verified for de-iodination (which mimics the mass of the des-iodo metabolite).[1]

References

  • Valette, H., et al. (2006).[1] "5-[123I]iodo-A-85380: a specific radioligand for SPECT imaging of nicotinic receptors."[1][3] Nuclear Medicine and Biology.

  • WuXi AppTec DMPK. (2025).[1] "Internal Standards in LC-MS Bioanalysis: Which, When, and How." Bioanalysis Guidelines.

  • Stokvis, E., et al. (2005).[1] "Stable isotope-labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not?" Rapid Communications in Mass Spectrometry.

  • FDA Guidance for Industry. (2018). "Bioanalytical Method Validation." U.S. Food and Drug Administration.[1]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Iodo-N-methylpyridin-3-amine

Executive Summary & Hazard Identification 5-Iodo-N-methylpyridin-3-amine falls under the structural class of halogenated aminopyridines . While specific Safety Data Sheets (SDS) for this precise intermediate may be spars...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Hazard Identification

5-Iodo-N-methylpyridin-3-amine falls under the structural class of halogenated aminopyridines . While specific Safety Data Sheets (SDS) for this precise intermediate may be sparse in public databases, its pharmacophore (an amino-pyridine core) dictates a high-alert safety posture.

Core Hazard Profile (Inferred from Structural Analogs):

  • Neurotoxicity: Unsubstituted aminopyridines (e.g., 4-AP, 3-AP) are potent potassium channel blockers known to cause seizures and convulsions upon exposure. The addition of the iodine and methyl groups alters lipophilicity but does not guarantee the removal of this excitotoxic potential.

  • Acute Toxicity (Dermal/Oral): High likelihood of rapid absorption through intact skin due to the pyridine ring and lipophilic iodine substituent.

  • Irritation: Predicted severe eye and respiratory tract irritant.[1][2]

Operational Directive: Treat this compound as a High Potency Active Pharmaceutical Ingredient (HPAPI) until toxicological data proves otherwise.

Hierarchy of Controls & Engineering Systems

Before PPE is selected, the following engineering controls must be validated. PPE is the last line of defense, not the first.

Control LevelRequirementValidation Metric
Primary Containment Chemical Fume Hood (Class II) or Powder Weighing Station.Face velocity: 80–100 fpm (0.4–0.5 m/s). Verify magnehelic gauge before use.
Static Control Ionizing bar or anti-static gun during weighing.Iodine-heavy compounds often carry static charge, leading to "flying powder" risks.
Surface Protection Disposable absorbent bench liners (plastic-backed).Visual check for tears; tape down edges to prevent shifting.

Personal Protective Equipment (PPE) Matrix

This protocol utilizes a Double-Barrier System to mitigate the high skin absorption risk of pyridine derivatives.

PPE Selection Table
Body AreaPrimary Layer (Inner)Secondary Layer (Outer)Rationale
Hand Protection Nitrile Exam Gloves (4 mil)Nitrile Chemical Gloves (Extended Cuff, >5 mil)Pyridines permeate latex rapidly. Double gloving allows outer glove removal upon contamination without exposing skin.
Ocular/Face Safety Glasses (ANSI Z87.1+)Face Shield (If handling >500mg or liquids)Protects against projectile crystals or splashes. Contact lenses are prohibited.[3]
Respiratory N/A (In Hood) N95/P100 Respirator (If outside hood)Strict Rule: Solids must be handled in a hood. If weighing balance is external, a P100 is mandatory.
Body Lab Coat (Cotton/Poly blend)Tyvek® Sleeve Covers or ApronProtects wrists (the "gap" between glove and coat) from dust accumulation.
The "Self-Validating" Donning Protocol

A self-validating system means the user checks the integrity of the safety barrier as they apply it.

  • Glove Inflation Test: Before donning the inner nitrile gloves, trap air in the palm and squeeze. If the glove does not hold pressure, discard.

  • Gap Check: After donning the lab coat and outer gloves, extend arms fully forward. If skin is visible at the wrist, apply Tyvek sleeve covers or tape the glove cuff to the lab coat.

  • Visual Contrast: Use blue nitrile gloves against a white bench liner. This contrast makes any spill or powder residue immediately visible.

Operational Workflow: Handling & Solubilization

This workflow minimizes the generation of aerosols and prevents cross-contamination.

Weighing (The Critical Step)
  • Risk: Static electricity causing powder dispersion.

  • Protocol:

    • Place the receiving vessel (tare) inside the hood.

    • Use a disposable antistatic spatula.

    • Do not transfer powder directly from the stock bottle to the balance if the balance is outside the hood.

    • Transfer Method: Weigh by difference inside a closed secondary container, or move the analytical balance into the hood (re-calibrated).

Solubilization
  • Solvent Choice: 5-Iodo-N-methylpyridin-3-amine is likely soluble in DMSO, Methanol, or DCM.

  • Exotherm Check: Pyridines can be basic. When acidifying (e.g., forming a salt), add acid dropwise to control heat generation.

  • Labeling: Immediately label the vial with "Contains Toxic Pyridine Derivative."

Emergency & Disposal Procedures

Decontamination (Spills)
  • Solid Spill: Do not sweep (creates dust). Cover with wet paper towels (soaked in water/detergent) to dampen, then wipe up.

  • Liquid Spill: Absorb with vermiculite or spill pads.

  • Decon Solution: Wash surface with 10% bleach solution followed by water. (Oxidation helps degrade the pyridine ring, though iodine stability varies).

Waste Disposal
  • Classification: Halogenated Organic Waste .

  • Reasoning: The Iodine atom (I) requires this to be separated from non-halogenated solvents to prevent corrosion in incinerators and to meet EPA/local regulations.

  • Segregation: Do not mix with strong acids (potential for exothermic reaction) or oxidizers.

First Aid (Medical Surveillance)
  • Skin Contact: Wash with soap and water for 15 minutes.[4] Alert medical personnel to potential "Aminopyridine" exposure (risk of seizures).

  • Eye Contact: Flush for 15 minutes.

  • Inhalation: Remove to fresh air.

Visualized Safety Workflow

The following diagram illustrates the "Closed Loop" safety logic for handling this compound.

SafetyProtocol Start Start: Risk Assessment Check Engineering Check (Hood Airflow >80fpm) Start->Check Go/No-Go PPE Don PPE (Double Nitrile + Sleeves) Check->PPE Pass Weigh Weighing (Static Control) PPE->Weigh Protected Solubilize Solubilization (Closed Vessel) Weigh->Solubilize Transfer Decon Decontamination (Wet Wipe Method) Weigh->Decon Spill Event Solubilize->Decon Process Complete Waste Disposal (Halogenated Stream) Decon->Waste Segregate

Caption: Operational logic flow ensuring engineering controls and PPE are validated before the high-risk weighing step occurs.

References

  • PubChem. (n.d.). 3-Aminopyridine Compound Summary (Toxicology Data). National Library of Medicine. Retrieved from [Link]

  • Occupational Safety and Health Administration (OSHA). (2011). Laboratory Safety Guidance. U.S. Department of Labor. Retrieved from [Link]

  • National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.